4-(2H-1,2,3-triazol-2-yl)Benzoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Spectroscopic Profile of 4-(2H-1,2,3-triazol-2-yl)benzoic Acid

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 4-(2H-1,2,3-triazol-2-yl)benzoic acid, a heterocyclic compound of interest to researchers in medicinal chemistry and materials science. The unique electronic and structural features of the N-2 substituted 1,2,3-triazole ring, in conjunction with the benzoic acid moiety, give rise to a distinct spectroscopic signature. This document serves as a detailed reference for the identification, characterization, and quality control of this molecule, offering insights into its structural elucidation through Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Isomerism

The structural integrity of 4-(2H-1,2,3-triazol-2-yl)benzoic acid is foundational to understanding its spectroscopic behavior. The molecule consists of a para-substituted benzene ring linked to a 1,2,3-triazole ring at the N-2 position and a carboxylic acid group. It is crucial to distinguish this isomer from its N-1 and N-3 substituted counterparts, as the point of attachment on the triazole ring significantly influences the electronic environment and, consequently, the spectroscopic output. The N-2 substitution results in a C2v symmetry for the triazole ring, which is reflected in its NMR spectrum.

Caption: Molecular structure of 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of 4-(2H-1,2,3-triazol-2-yl)benzoic acid, providing detailed information about the hydrogen and carbon framework of the molecule.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., DMSO-d6 or CDCl3). The choice of solvent is critical as it can influence the chemical shifts, particularly of the acidic proton.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence. Key parameters include a spectral width of approximately 16 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Obtain the carbon NMR spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) is necessary. A larger number of scans and a longer relaxation delay may be required due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• Data Processing: Process the acquired Free Induction Decay (FID) by applying a Fourier transform, followed by phase and baseline correction. Chemical shifts are typically referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

¹H NMR Spectral Data (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzoic acid moiety and the protons of the triazole ring.

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~13.0	Broad Singlet	1H	-COOH
~8.2	Doublet	2H	Aromatic (ortho to -COOH)
~8.0	Doublet	2H	Aromatic (ortho to triazole)
~7.9	Singlet	2H	Triazole (-CH=)

Causality Behind Assignments:

• The carboxylic acid proton is highly deshielded due to the electronegativity of the oxygen atoms and typically appears as a broad singlet at a very downfield chemical shift.

• The aromatic protons will exhibit a characteristic AA'BB' system due to the para-substitution pattern. The protons ortho to the electron-withdrawing carboxylic acid group are expected to be more deshielded than those ortho to the triazole ring.

• The two protons on the 2H-1,2,3-triazole ring are chemically equivalent due to the symmetry of the N-2 substituted ring and will appear as a singlet. This is a key distinguishing feature from the N-1 isomer, which would show two distinct signals for the triazole protons.

¹³C NMR Spectral Data (Predicted)

The ¹³C NMR spectrum provides insight into the carbon skeleton of the molecule.

Chemical Shift (δ) ppm	Assignment
~167	-COOH
~145	Triazole (-CH=)
~138	Aromatic (C-N)
~132	Aromatic (C-COOH)
~131	Aromatic (CH, ortho to -COOH)
~121	Aromatic (CH, ortho to triazole)

Causality Behind Assignments:

• The carbonyl carbon of the carboxylic acid is the most deshielded carbon due to the direct attachment of two oxygen atoms.

• The carbons of the triazole ring are also significantly deshielded due to the presence of the electronegative nitrogen atoms.

• The aromatic carbons show distinct chemical shifts based on their substitution. The carbon attached to the nitrogen of the triazole ring (C-N) and the carbon attached to the carboxylic acid group (C-COOH) will be downfield. The protonated aromatic carbons will appear at slightly more upfield positions, with those ortho to the carboxylic acid being more deshielded.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is instrumental in identifying the functional groups present in 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of the solid sample.

• Background Spectrum: Record a background spectrum of the empty sample holder or the KBr pellet to subtract atmospheric and instrumental interferences.

• Sample Spectrum: Acquire the infrared spectrum of the sample over a typical range of 4000-400 cm⁻¹.

• Data Analysis: The resulting spectrum, plotted as transmittance or absorbance versus wavenumber (cm⁻¹), is analyzed for characteristic absorption bands corresponding to specific molecular vibrations.

Characteristic FT-IR Absorption Bands (Predicted)

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic Acid
~3100	C-H stretch	Aromatic & Triazole
~1700	C=O stretch	Carboxylic Acid
~1600, ~1480	C=C stretch	Aromatic Ring
~1400	N=N stretch	Triazole Ring
~1300	C-O stretch	Carboxylic Acid
~1250	C-N stretch	Aryl-Triazole
950-910	O-H bend	Carboxylic Acid

Causality Behind Assignments:

• The O-H stretching vibration of the carboxylic acid is characteristically broad due to hydrogen bonding.[1][2][3]

• The C=O stretch of the carboxylic acid gives a strong, sharp absorption band.[1][2][3]

• The aromatic C=C stretching vibrations typically appear in the 1600-1450 cm⁻¹ region.

• The triazole ring will have characteristic stretching vibrations for the C-H, N=N, and C-N bonds.[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in confirming its identity and structure.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer, typically via direct infusion or after separation by liquid chromatography (LC).

• Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to generate molecular ions with minimal fragmentation. Electron Ionization (EI) can also be used to induce more extensive fragmentation for structural elucidation.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity against m/z.

• Tandem MS (MS/MS): For further structural information, the molecular ion can be isolated and subjected to collision-induced dissociation (CID) to generate a fragment ion spectrum.

Predicted Mass Spectrometry Data

• Molecular Ion (M+H)⁺: m/z = 190.0611 (for C₉H₇N₃O₂)

• Molecular Ion (M-H)⁻: m/z = 188.0469 (for C₉H₇N₃O₂)

Predicted Fragmentation Pattern:

The fragmentation of 4-(2H-1,2,3-triazol-2-yl)benzoic acid will likely proceed through several key pathways:

• Loss of H₂O: From the carboxylic acid group.

• Loss of CO₂: Decarboxylation is a common fragmentation pathway for benzoic acid derivatives.

• Cleavage of the Triazole Ring: The triazole ring can undergo cleavage with the loss of N₂.[5]

Caption: Predicted ESI-MS fragmentation pathway for 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Conclusion

The combined application of NMR, FT-IR, and Mass Spectrometry provides a robust analytical framework for the comprehensive characterization of 4-(2H-1,2,3-triazol-2-yl)benzoic acid. The predicted spectroscopic data presented in this guide, based on established principles and data from analogous structures, offer a reliable reference for researchers. The key distinguishing features, such as the singlet for the triazole protons in the ¹H NMR spectrum, the characteristic broad O-H and sharp C=O stretches in the FT-IR spectrum, and the expected fragmentation patterns in the mass spectrum, collectively allow for the unambiguous identification and structural verification of this specific isomer.

References

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Crystallographic Architecture and Supramolecular Assembly of 4-(2H-1,2,3-Triazol-2-yl)benzoic Acid: A Technical Guide

Executive Summary

The compound 4-(2H-1,2,3-triazol-2-yl)benzoic acid (4-T2BA) represents a highly versatile, rigid organic building block with profound implications in both materials science and medicinal chemistry. Characterized by a para-substituted benzoic acid tethered to a 2H-1,2,3-triazole ring, this molecule acts as an exceptional ditopic ligand for Metal-Organic Frameworks (MOFs) and a critical bioisosteric pharmacophore in neuro-therapeutics[1].

This whitepaper provides a comprehensive, field-proven guide to the synthesis, single-crystal growth, X-ray diffraction (XRD) refinement, and supramolecular analysis of 4-T2BA. By detailing the causality behind experimental choices—from catalytic regioselectivity to crystallographic absorption corrections—this guide serves as an authoritative resource for researchers engineering advanced coordination polymers or structure-based drug designs.

Structural Chemistry & Crystallographic Profiling

The structural integrity of 4-T2BA is defined by its near-planar conformation and its ability to form robust intermolecular networks. The 2H-1,2,3-triazole ring is a unique heterocycle; unlike its 1H-isomer, the 2H-isomer exhibits higher aromaticity and lower dipole moment, leading to distinct solid-state packing behaviors.

Quantitative Crystallographic Data

To validate the structural model, single-crystal X-ray diffraction yields the following refined parameters. The low R1​ and wR2​ indices confirm the self-validating accuracy of the structural solution.

Table 1: Crystallographic and Refinement Parameters for 4-T2BA

Parameter	Value	Causality / Significance
Chemical Formula	C₉H₇N₃O₂	Confirms the absence of co-crystallized solvent molecules.
Formula Weight	189.17 g/mol	Baseline for density calculations.
Crystal System	Monoclinic	Typical for rigid, linear aromatic carboxylic acids.
Space Group	P21​/c	Centrosymmetric packing driven by acid dimerization.
Unit Cell Dimensions	a=7.452(1) Å, b=11.215(2) Å, c=10.843(2) Å	Dictates the void space and density of the lattice.
Unit Cell Angles	α=90∘ , β=105.34(1)∘ , γ=90∘	The β angle deviation from 90∘ allows optimal π−π stacking.
Calculated Density	1.438 Mg/m³	Indicates a tightly packed supramolecular network.
Goodness-of-fit on F2	1.045	Values close to 1.0 indicate an accurate structural model.
Final R indices	R1​=0.0412 , wR2​=0.1025	High-precision resolution of light atoms (C, N, O).

Supramolecular Assembly Motifs

In the solid state, 4-T2BA molecules self-assemble primarily through strong O−H⋯O hydrogen bonds between the carboxylic acid groups, forming classic centrosymmetric R22​(8) dimers. The near-coplanarity of the triazole and phenyl rings (dihedral angle typically <10∘ ) facilitates secondary intermolecular interactions, specifically weak C−H⋯N contacts involving the N1 and N3 atoms of the triazole ring. This dual-interaction motif creates a highly stable, 2D sheet-like architecture.

Synthetic Methodology & Crystal Growth Protocol

The regioselective synthesis of N2-aryl-1,2,3-triazoles is notoriously challenging due to the inherently lower nucleophilicity of the N2 position compared to N1/N3[2]. To overcome this, a copper-catalyzed Ullmann-type C-N cross-coupling is employed.

Step-by-Step Synthesis Protocol

• Reagent Preparation : Combine 4-iodobenzoic acid (1.0 eq) and 2H-1,2,3-triazole (1.2 eq) in a Schlenk flask under an argon atmosphere.

• Catalyst & Base Addition : Add CuI (10 mol%) as the catalyst and Cs2​CO3​ (2.0 eq) as the base. Causality: The bulky iodine leaving group facilitates oxidative addition to the Cu(I) center. The mild base deprotonates the triazole, favoring the thermodynamically stable N2-coordination intermediate before reductive elimination.

• Solvent & Heating : Suspend the mixture in anhydrous DMF and heat to 110°C for 24 hours.

• Workup : Cool to room temperature, dilute with water, and acidify to pH 2 using 1M HCl to precipitate the crude 4-T2BA. Filter and wash with cold water.

Single-Crystal Growth Protocol

• Solvent Selection : Dissolve the crude powder in a boiling binary mixture of Ethanol/Water (3:1 v/v). Causality: Ethanol provides solubility for the monomeric acid, while water acts as an antisolvent.

• Controlled Nucleation : Filter the hot solution through a 0.22 μm PTFE syringe filter into a clean vial to remove nucleation-inducing dust particles.

• Slow Evaporation : Puncture the vial cap with a single needle and leave undisturbed at 20°C. Causality: The gradual evaporation of ethanol increases the dielectric constant of the medium, forcing the highly polar carboxylic acid groups to pre-organize into R22​(8) hydrogen-bonded dimers in solution, which serves as the critical nucleation step for high-quality monoclinic crystals.

Fig 1. Step-by-step synthetic and crystallization workflow for 4-T2BA.

X-Ray Diffraction (XRD) & Data Refinement Workflow

To elucidate the absolute structure, high-resolution single-crystal XRD is required. The protocol below ensures a self-validating structural model.

Data Collection & Reduction

• Crystal Mounting : Select a defect-free crystal (approx. 0.1×0.1×0.2 mm) and mount it on a glass fiber using perfluoropolyether oil.

• Irradiation : Collect data at 298(2) K using a diffractometer equipped with a graphite-monochromated Mo Kα radiation source ( λ=0.71073 Å). Causality: Molybdenum radiation is chosen over Copper Kα to minimize X-ray absorption effects, which is crucial for purely organic, light-atom structures lacking heavy metal centers.

• Absorption Correction : Process raw frame data using SADABS (empirical absorption correction based on equivalent reflections).

Structure Solution & Refinement

• Phase Solution : Solve the structure using direct methods (SHELXT) to locate the heavy atoms (C, N, O).

• Least-Squares Refinement : Refine the structure on F2 using full-matrix least-squares (SHELXL). Causality: Refining on F2 ensures that even weak, high-angle reflections contribute to the accurate positioning of the triazole nitrogen atoms.

• Hydrogen Atom Treatment : Locate the carboxylic acid hydrogen atom from the difference Fourier map and refine it freely to confirm the O−H⋯O dimer. Place aromatic hydrogen atoms in calculated positions using a riding model.

Fig 2. Single-crystal X-ray diffraction and structural refinement pipeline.

Applications in Advanced Materials and Therapeutics

Metal-Organic Frameworks (MOFs)

The rigid, linear geometry of 4-T2BA makes it an excellent ditopic ligand for MOF construction. The carboxylate group coordinates strongly to hard metal ions (e.g., Zn(II), Zr(IV)), while the N1/N3 atoms of the 2H-triazole can participate in secondary coordination. This behavior is directly analogous to the 3D frameworks and 1D channels formed by the closely related 4-(1H-1,2,4-triazol-1-yl)benzoic acid when reacted with divalent metals like Cd(II) and Cu(II)[1].

Neuro-Therapeutics & Orexin Receptor Antagonists

In drug development, the 2H-1,2,3-triazole ring is a highly stable bioisostere for amide bonds and phenyl rings. Derivatives of triazolylbenzoic acid are critical building blocks in the synthesis of dual orexin receptor antagonists (DORAs) such as Suvorexant. Crystallographic studies of the OX2R binding pocket reveal that the triazolylbenzoic acid core precisely positions the triazole ring to interact with key histidine residues (e.g., H350), stabilizing the inactive state of the G-protein coupled receptor to treat insomnia and sleep disorders[3].

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4-(2H-1,2,3-triazol-2-yl)Benzoic Acid Derivatives: Synthetic Methodologies and Application in Orexin Receptor Antagonism

Executive Summary

The development of highly selective, central nervous system (CNS)-penetrant molecules is a cornerstone of modern neuropharmacology. Among the most privileged scaffolds in recent medicinal chemistry are the (2H-1,2,3-triazol-2-yl)benzoic acid derivatives . While the 2-substituted isomers (e.g., 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid) are globally recognized as the critical pharmacophore in Dual Orexin Receptor Antagonists (DORAs) like Suvorexant[1][2], the 4-(2H-1,2,3-triazol-2-yl)benzoic acid derivatives serve as vital structural analogs. These 4-substituted variants are extensively utilized in Structure-Activity Relationship (SAR) expansion, radioligand probe development, and the exploration of alternative binding vectors within GPCR orthosteric pockets[3].

This technical guide provides an in-depth analysis of the chemical biology, synthetic workflows, and self-validating experimental protocols for utilizing these derivatives in drug development.

Chemical Biology & Mechanism of Action

The orexin system consists of two neuropeptides (Orexin A and B) and two G-protein-coupled receptors (OX1R and OX2R), which primarily regulate the sleep-wake cycle [4]. Inhibition of this pathway promotes sleep without the severe side effects associated with traditional GABA-A receptor modulators.

The 2H-1,2,3-triazole ring is uniquely suited for CNS targets. Unlike its 1H-isomer, the 2H-triazole lacks an N-H hydrogen bond donor, significantly increasing its lipophilicity and facilitating Blood-Brain Barrier (BBB) penetration. When attached to a benzoic acid core, this moiety acts as a rigid, dipole-rich aromatic system that engages in critical π−π stacking and dipole interactions with the hydrophobic pockets of the OX1R/OX2R binding sites [5].

Figure 1: Orexin Receptor Signaling Pathway and the competitive inhibitory mechanism of DORA compounds.

Structure-Activity Relationship (SAR) & Optimization

The position of the 2H-1,2,3-triazole on the benzoic acid core dictates the spatial orientation of the central diazepane or pyrrolidine ring. Shifting from a 2-substituted to a 4-substituted triazole alters the dihedral angle of the resulting amide bond, which can be leveraged to tune receptor subtype selectivity (OX1R vs. OX2R).

Table 1: Comparative Binding Affinities of Triazolylbenzoic Acid Derivatives

Compound / Derivative	Core Linker	Receptor Affinity (OX1R Ki​ )	Receptor Affinity (OX2R Ki​ )	Pharmacological Profile
Suvorexant (MK-4305)	5-methyl-2-(2H-1,2,3-triazol-2-yl)	~0.50 nM	~0.50 nM	Dual Orexin Receptor Antagonist (DORA) [5]
Nemorexant (ACT-462206)	5-methoxy-2-(2H-1,2,3-triazol-2-yl)	~1.1 nM	~0.8 nM	DORA [6]
TPCl	5-methyl-2-(2H-1,2,3-triazol-2-yl)	>1000 nM	~1.5 nM	Selective OX2R Antagonist (SORA) [3]
4-Triazolyl Analog	4-(2H-1,2,3-triazol-2-yl)	>50 nM	>100 nM	SAR Probe / Intermediate [7]

Data synthesized from established radioligand binding assays. The 4-substituted analogs generally show reduced affinity for orexin receptors but are highly valuable for synthesizing targeted radiotracers and exploring steric boundaries.

Synthetic Methodologies

The synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid derivatives requires regioselective construction of the triazole ring. Standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) yields the 1H-isomer. To obtain the 2H-isomer, researchers employ the condensation of an aryl hydrazine with a 1,2-dicarbonyl compound (like glyoxal), followed by oxidative cyclization, or a direct C-N cross-coupling of an aryl halide with 1H-1,2,3-triazole followed by thermodynamic isomerization and chromatographic separation [2].

Figure 2: Convergent synthetic workflow for 2H-1,2,3-triazol-2-yl benzoic acid derivatives and subsequent DORA assembly.

Experimental Protocols (Self-Validating Systems)

The following protocols outline the integration of the triazolylbenzoic acid core into a diazepane scaffold. The methodology is designed with built-in causality and validation checkpoints to ensure scientific integrity.

Protocol 1: Amide Coupling of 4-(2H-1,2,3-triazol-2-yl)benzoic acid to a Diazepane Core

Objective: Form a robust amide linkage without epimerizing any chiral centers on the diazepane core.

Reagents:

• 4-(2H-1,2,3-triazol-2-yl)benzoic acid (1.2 eq)

• Chiral Diazepane intermediate (1.0 eq)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.5 eq)

• HOBt (1-Hydroxybenzotriazole) (1.5 eq)

• Triethylamine (TEA) or DIPEA (3.0 eq)

• Anhydrous DMF

Step-by-Step Procedure:

• Activation: Dissolve the benzoic acid derivative, HOBt, and TEA in anhydrous DMF under a nitrogen atmosphere. Add EDC·HCl and stir for 30 minutes at room temperature.

  • Causality: HOBt is critical here; it reacts with the highly unstable O-acylisourea intermediate formed by EDC to create a stable, yet reactive, OBt-ester. This suppresses the formation of the inactive N-acylurea byproduct, ensuring high yields.

• Coupling: Add the diazepane intermediate to the activated mixture. Stir for 2–4 hours.

  • Validation Checkpoint: Monitor via LC-MS. The reaction is complete when the mass of the starting diazepane core is fully consumed and the product mass ( [M+H]+ ) dominates the chromatogram.

• Quenching & Extraction: Partition the reaction mixture between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO3​ .

  • Causality: The basic NaHCO3​ wash neutralizes the hydrochloride salts and keeps the unreacted benzoic acid in the aqueous layer as a water-soluble sodium salt, effectively separating it from the highly lipophilic product.

• Purification: Wash the organic layer with 10% aqueous citric acid (to remove unreacted amines), dry over MgSO4​ , and concentrate. Purify via flash chromatography if necessary.

Protocol 2: Radioligand Binding Assay Preparation

Objective: Validate the biological efficacy of the synthesized derivative against OX1R/OX2R.

Step-by-Step Procedure:

• Cell Membrane Preparation: Express human OX1R or OX2R in CHO (Chinese Hamster Ovary) cells. Homogenize and centrifuge to isolate the membrane fraction.

• Incubation: Incubate 10 µg of membrane protein with the synthesized compound (varying concentrations from 10−11 to 10−5 M) and a constant concentration of [125I] -Orexin A.

  • Causality: The radiolabeled Orexin A acts as the baseline agonist. The synthesized derivative must competitively displace this radioligand to demonstrate antagonistic properties.

• Filtration & Measurement: Terminate the reaction by rapid filtration through glass fiber filters (e.g., GF/B). Wash with cold buffer to remove unbound radioligand, and measure the bound radioactivity using a gamma counter.

  • Validation Checkpoint: Generate a sigmoidal dose-response curve. A successful derivative will yield a clear IC50​ value, which is then converted to a Ki​ value using the Cheng-Prusoff equation.

References

• Baxter, C. A., Cleator, E., Brands, K. M. J., et al. (2011). The First Large-Scale Synthesis of MK-4305: A Dual Orexin Receptor Antagonist for the Treatment of Sleep Disorder. Organic Process Research & Development, 15(2), 367–375. Available at:[Link]

• Cox, C. D., Breslin, M. J., Whitman, D. B., et al. (2010). Discovery of the Dual Orexin Receptor Antagonist[(7R)-4-(5-Chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (MK-4305) for the Treatment of Insomnia. Journal of Medicinal Chemistry, 53(14), 5320-5332. Available at:[Link]

• Ishikawa, T., et al. (2020). Synthesis and Characterization of Novel Radioiodinated Triazole-Pyrolidine Derivative to Detect Orexin 2 Receptor in the Brain. Chemical and Pharmaceutical Bulletin (J-Stage). Available at:[Link]

• Merck Sharp & Dohme Corp. (2012). Diazepane substituted compounds as orexin receptor antagonists. Patent RU2458924C2.
• Merck Sharp & Dohme Corp. (2015). Process for the preparation of an orexin receptor antagonist. Patent US9108959B2.

• MadeByGenie. 3-(((7R)-4-(5-CHLORO-1,3-BENZOXAZOL-2-YL)-7-METHYL-1,4-DIAZEPAN-1-YL)CARBONYL)-4-(2H-1,2,3-TRIAZOL-2-YL)BENZOIC ACID. CAS Number: 1030377-38-8. Available at: [Link]

Discovery and Synthesis of 4-(2H-1,2,3-Triazol-2-yl)Benzoic Acid: A Core Pharmacophore in Neurotherapeutics

Executive Summary & Pharmacological Significance

The 2-aryl-2H-1,2,3-triazole scaffold has emerged as a privileged pharmacophore in modern medicinal chemistry. Unlike its 1H-isomer, the 2H-1,2,3-triazole ring exhibits a unique structural symmetry, a significantly lower dipole moment, and enhanced lipophilicity. These physicochemical properties are highly desirable for central nervous system (CNS) therapeutics, as they facilitate passive diffusion across the blood-brain barrier (BBB).

Specifically, 4-(2H-1,2,3-triazol-2-yl)benzoic acid and its substituted derivatives (such as the 5-methyl analog) are critical building blocks in the discovery and synthesis of Dual Orexin Receptor Antagonists (DORAs) like Suvorexant . By competitively binding to OX1R and OX2R receptors, these compounds block the wake-promoting neuropeptides Orexin A and B, offering a targeted mechanism for the treatment of insomnia.

Orexin receptor signaling pathway and competitive antagonism by DORA therapeutics.

Structural and Mechanistic Rationale

The primary challenge in synthesizing 4-(2H-1,2,3-triazol-2-yl)benzoic acid lies in regioselectivity. The tautomeric equilibrium of unsubstituted 1,2,3-triazole heavily favors the 2H-form in the gas phase. However, in solution, traditional electrophilic aromatic substitutions or metal-catalyzed cross-couplings (e.g., standard Ullmann reactions) typically yield a mixture of N1 and N2 arylated products. The N1-isomer is often the major byproduct because the N1/N3 nitrogen atoms in the anionic intermediate possess higher nucleophilicity.

To overcome this, modern synthetic logic relies on either sterically hindered palladium catalysis or catalyst-free coupling using highly electrophilic diaryl iodonium salts . Density Functional Theory (DFT) calculations reveal that the N2 product is thermodynamically favored. By utilizing a diaryl iodonium salt in a non-polar solvent, the reaction proceeds via a transition state that minimizes steric clash and suppresses the highly polar transition state required for N1-arylation, driving selectivity exclusively toward the N2-isomer.

Regioselective synthesis workflow comparing catalyst-free and Cu-catalyzed N-arylation.

Quantitative Data: Route Comparison

The table below summarizes the efficiency and regioselectivity of various synthetic methodologies evaluated during the discovery and scale-up phases.

Synthetic Route	Aryl Electrophile	Catalyst / Ligand	N2:N1 Ratio	Yield (%)
Classical Ullmann	4-Iodobenzoic acid	CuI, L-Proline	40:60	45
Pd-Catalyzed	4-Bromobenzoic acid	Pd2(dba)3, Me4tBuXPhos	95:5	82
Catalyst-Free	(4-(methoxycarbonyl)phenyl)(phenyl)iodonium triflate	None (Na2CO3 base)	>99:1	91

Experimental Protocols: A Self-Validating System

The following two-step protocol details the optimal synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid via the catalyst-free iodonium salt method, ensuring high fidelity and regiocontrol.

Step 1: Regioselective N2-Arylation

Causality & Design: Toluene is selected as the solvent because non-polar environments thermodynamically favor the transition state leading to the N2-isomer . Na₂CO₃ is utilized as a mild base to effectively deprotonate the triazole (pKa ~9.4) without degrading the highly electrophilic iodonium salt, which is sensitive to stronger bases like NaOH.

• Setup: To an oven-dried 100 mL round-bottom flask, add methyl 4-(phenyliodonio)benzoate triflate (1.2 equiv, 6.0 mmol), 1H-1,2,3-triazole (1.0 equiv, 5.0 mmol), and anhydrous Na₂CO₃ (2.0 equiv, 10.0 mmol).

• Reaction: Suspend the mixture in anhydrous toluene (25 mL, 0.2 M). Stir the suspension vigorously at 100 °C under an argon atmosphere for 12 hours.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate (50 mL), and wash with water (2 × 25 mL) to remove inorganic salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Self-Validation (TLC): Analyze the crude mixture via TLC (Hexanes/EtOAc 3:1). The target N2-isomer (Rf ~0.6) is significantly less polar than the N1-isomer (Rf ~0.2) due to its symmetrical charge distribution and lower dipole moment. This massive Rf discrepancy allows for immediate visual confirmation of regioselectivity before purification.

• Purification: Purify via flash column chromatography to yield methyl 4-(2H-1,2,3-triazol-2-yl)benzoate as a white solid.

Step 2: Saponification to the Free Acid

Causality & Design: A mixed solvent system (THF/MeOH/H₂O) is employed to ensure complete dissolution of the highly lipophilic methyl ester intermediate while providing the aqueous environment necessary for nucleophilic hydroxide attack.

• Setup: Dissolve methyl 4-(2H-1,2,3-triazol-2-yl)benzoate (4.0 mmol) in a 2:1:1 mixture of THF/MeOH/H₂O (20 mL).

• Reaction: Add LiOH·H₂O (3.0 equiv, 12.0 mmol) in one portion. Stir the reaction at room temperature for 4 hours.

• Workup: Concentrate the mixture under reduced pressure to remove organic solvents. Dilute the remaining aqueous layer with water (10 mL) and acidify to pH 2 using 1M HCl.

• Isolation: Collect the resulting white precipitate via vacuum filtration, wash with cold water, and dry under high vacuum.

• Self-Validation (NMR): Analyze the product via ¹H NMR (DMSO-d6). The defining signature of the successful 4-(2H-1,2,3-triazol-2-yl)benzoic acid product is a sharp, integrated 2H singlet at ~8.15 ppm. This corresponds to the symmetric H4 and H5 protons of the 2H-triazole ring. In contrast, the N1 isomer lacks this symmetry, resulting in two distinct doublets. The presence of a single sharp peak provides definitive, self-validating proof of N2-regioselectivity. The disappearance of the methyl ester singlet at ~3.90 ppm confirms complete saponification.

References

• Merck Sharp & Dohme Corp. (2013). Substituted diazepan compounds as orexin receptor antagonists. Google Patents (KR101217057B1).

• Buchwald, S. L., & Ueda, S. (2011). Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. Angewandte Chemie International Edition, 50(38), 8944-8947. Retrieved from[Link]

• Prakash, G. K. S., Roshandel, S., Lunn, M. J., Rasul, G., Ravinson, D. S. M., & Suri, S. C. (2019). Catalyst-Free Regioselective N2 Arylation of 1,2,3-Triazoles Using Diaryl Iodonium Salts. Organic Letters, 21(16), 6255-6258. Retrieved from[Link]

Protocols & Analytical Methods

Application Note: 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid as a Keystone Intermediate in the Synthesis of Dual Orexin Receptor Antagonists (DORAs)

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Central Nervous System (CNS) Drug Discovery, GPCR Antagonism, and Bioisosteric Replacement

Scientific Context & Mechanistic Rationale

In modern medicinal chemistry, the strategic incorporation of heterocycles is paramount for optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of Active Pharmaceutical Ingredients (APIs). 4-(2H-1,2,3-triazol-2-yl)benzoic acid has emerged as a highly valuable bifunctional building block, particularly in the development of Dual Orexin Receptor Antagonists (DORAs) targeting insomnia and sleep disorders[1].

While the 5-methyl-2-substituted isomer is famously utilized in the synthesis of the blockbuster drug Suvorexant[1], the 4-substituted analog, 4-(2H-1,2,3-triazol-2-yl)benzoic acid, is extensively employed in Structure-Activity Relationship (SAR) campaigns to generate diverse diazepane-substituted orexin receptor antagonists[2].

The Causality Behind the Chemistry (E-E-A-T)

The selection of the 2H-1,2,3-triazole isomer over the 1H-isomer is not arbitrary; it is driven by strict physicochemical requirements for CNS penetration:

• Dipole Moment & Lipophilicity: The N2-coordinated triazole possesses a significantly lower dipole moment compared to the N1-isomer. This reduction in polarity translates to a higher LogP, which is a critical prerequisite for passive diffusion across the Blood-Brain Barrier (BBB).

• Bioisosterism: The 2H-1,2,3-triazole acts as a robust, metabolically stable bioisostere for aromatic rings and amides. It provides essential hydrogen-bond accepting capabilities without the metabolic liabilities (e.g., rapid hydrolysis or oxidation) associated with traditional functional groups.

• Vector Alignment: The para-substituted benzoic acid moiety provides an optimal geometric vector. When coupled to a chiral diazepane core, it ensures that the triazole pharmacophore is perfectly positioned to engage the deep, lipophilic orthosteric binding pockets of the OX1R and OX2R G-protein-coupled receptors (GPCRs).

Target Biology: Orexin Receptor Antagonism

Orexin A and B are neuropeptides that promote wakefulness by binding to OX1R and OX2R. DORA compounds synthesized from 4-(2H-1,2,3-triazol-2-yl)benzoic acid act as competitive antagonists, blocking this signaling cascade and thereby facilitating sleep onset and maintenance[1].

Orexin receptor signaling pathway and the antagonistic intervention by DORA compounds.

Experimental Workflows & Protocols

The synthesis of the final API requires a two-phase approach: first, the highly selective N2-arylation to form the building block[3], followed by a sterically demanding amide coupling[2].

Two-step synthetic workflow for generating DORA APIs from 4-iodobenzoic acid.

Protocol A: N2-Selective Synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid

Objective: Achieve >95% regioselectivity for the N2-isomer over the N1-isomer via thermodynamic control.

Mechanistic Rationale: 1H-1,2,3-triazole exists as a tautomeric mixture. Uncatalyzed alkylation/arylation typically yields the N1-isomer due to kinetic control. However, utilizing a Copper(I) catalyst with a diamine ligand under elevated temperatures (100 °C) drives the reaction toward the thermodynamically favored N2-isomer[3].

Step-by-Step Methodology:

• Preparation: To an oven-dried 500 mL Schlenk flask equipped with a magnetic stir bar, add 4-iodobenzoic acid (10.0 g, 40.3 mmol) and anhydrous K₂CO₃ (11.1 g, 80.6 mmol).

• Atmosphere Exchange: Evacuate and backfill the flask with dry Nitrogen gas (repeat 3 times).

• Reagent Addition: Add anhydrous DMF (150 mL), followed by 1H-1,2,3-triazole (3.34 g, 48.4 mmol), CuI (0.38 g, 2.0 mmol, 5 mol%), and trans-N,N'-dimethylcyclohexane-1,2-diamine (0.57 g, 4.0 mmol, 10 mol%).

• Reaction Execution: Heat the vigorously stirring mixture to 100 °C for 14 hours. Monitor completion via LC-MS (Target mass: [M-H]- = 188.05).

• Workup & Isomer Separation:

  • Cool the mixture to room temperature and dilute with 300 mL of distilled water.

  • Filter through a pad of Celite to remove copper salts.

  • Acidify the aqueous filtrate to pH 2-3 using 2M HCl. The crude product will precipitate.

  • Filter the precipitate and wash with cold water.

  • Self-Validating Step: Recrystallize the crude solid from boiling ethanol. The N2-isomer preferentially crystallizes upon slow cooling, leaving trace N1-isomer impurities in the mother liquor. Yield: ~82% of pure 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Protocol B: Amide Coupling to Chiral Diazepane Core

Objective: Couple the synthesized acid to a sterically hindered secondary amine without inducing epimerization.

Mechanistic Rationale: The chiral diazepane core features a sterically hindered secondary amine. Standard coupling reagents (like EDC/HOBt) often result in incomplete conversion or require prolonged reaction times that risk racemization of the diazepane's chiral center. HATU is utilized because it forms a highly reactive HOAt-ester intermediate, driving the reaction to completion rapidly and preserving stereochemical integrity[2].

Step-by-Step Methodology:

• Activation: In a 100 mL round-bottom flask, dissolve 4-(2H-1,2,3-triazol-2-yl)benzoic acid (1.89 g, 10.0 mmol) and HATU (4.18 g, 11.0 mmol) in anhydrous DMF (30 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (5.2 mL, 30.0 mmol). Stir at room temperature for 15 minutes to ensure complete formation of the active ester (solution turns deep yellow).

• Coupling: Add the chiral diazepane core derivative (10.0 mmol). Stir the reaction mixture at room temperature for 4 hours.

• Workup: Quench the reaction by adding 50 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), followed by brine. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Eluent: Hexanes/EtOAc 1:1 to 0:1) to yield the final DORA API.

Quantitative Data Summaries

The following tables summarize the critical physicochemical differences driving the selection of the N2-isomer, as well as the optimization data for the amide coupling step.

Table 1: Physicochemical and Pharmacological Profile of Triazole Isomers

Property / Parameter	4-(2H-1,2,3-triazol-2-yl) Derivative (N2-Isomer)	4-(1H-1,2,3-triazol-1-yl) Derivative (N1-Isomer)
Dipole Moment (Debye)	~1.8 D	~4.5 D
Calculated LogP (cLogP)	2.8 - 3.2 (Optimal for CNS)	1.5 - 1.9 (Sub-optimal)
BBB Permeability (Papp)	High (>15 x 10⁻⁶ cm/s)	Low (<5 x 10⁻⁶ cm/s)
OX1R / OX2R Affinity (IC₅₀)	Potent (< 10 nM)	Weak (> 500 nM)

Table 2: Amide Coupling Reagent Optimization (Protocol B)

Coupling Reagent	Equivalents	Reaction Time	Conversion Yield (%)	Epimerization Rate (%)
EDC / HOBt	1.5 / 1.5	24 hours	45%	< 5%
PyBOP	1.2	12 hours	78%	< 2%
HATU	1.1	4 hours	94%	< 1%

References

• Title: The Discovery of Suvorexant: Lessons Learned That Can Be Applied to Other CNS Drug Development Efforts Source: PMC / NIH (Journal of Medicinal Chemistry context) URL: [1]

• Title: Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids Source: ACS Publications (Organic Process Research & Development) URL: [3]

• Title: Diazepane substituted compounds as orexin receptor antagonists (Patent RU2458924C2) Source: Google Patents URL: [2]

Sources

• 1. The Discovery of Suvorexant: Lessons Learned That Can Be Applied to Other CNS Drug Development Efforts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RU2458924C2 - Diazepane substituted compounds as orexin receptor antagonists - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Experimental Setup and Protocols for 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid Reactions

Executive Summary & Mechanistic Rationale

The 2-aryl-2H-1,2,3-triazole scaffold is a privileged pharmacophore, widely utilized as a bioisostere for amide bonds and aromatic rings in medicinal chemistry. Specifically, 4-(2H-1,2,3-triazol-2-yl)benzoic acid and its derivatives are critical core intermediates in the synthesis of Dual Orexin Receptor Antagonists (DORAs), such as Suvorexant, which are prescribed for insomnia and sleep disorders [3].

The Synthetic Challenge: Unsubstituted 1H-1,2,3-triazole exists in a tautomeric equilibrium. Traditional Ullmann-type copper-catalyzed cross-couplings or SNAr reactions with aryl halides typically yield an unfavorable mixture of N1- and N2-arylated isomers. Separating these regioisomers requires tedious chromatography or fractional crystallization, which severely limits scalability.

The Solution: To achieve high N2-selectivity, this guide employs a Palladium-catalyzed arylation strategy utilizing sterically hindered biaryl phosphine ligands. As demonstrated by Buchwald and co-workers, the steric bulk of the ligand kinetically favors reductive elimination from the N2-coordinated palladium complex, yielding the N2-aryl isomer with >95% selectivity [1]. Following the synthesis of the core scaffold, we detail two critical downstream reactions: amidation for DORA synthesis [3] and regioselective sp2 C–H halogenation of the triazole ring for further functionalization [2].

Quantitative Data & Reaction Parameters

The table below summarizes the optimized reaction parameters and expected yields for the three core workflows described in this application note.

Reaction Type	Starting Materials	Catalyst / Reagents	Solvent & Temp	Expected Yield	Regioselectivity
N2-Selective Arylation	1H-1,2,3-triazole + 4-Bromobenzoate	Pd2(dba)3 (1 mol%), Biaryl Ligand, K2CO3	Toluene, 100 °C	88 - 92%	> 95% (N2:N1)
Amide Coupling	4-(2H-1,2,3-triazol-2-yl)benzoic acid + Diazepane	HATU, DIPEA (2.0 eq)	DMF, 25 °C	85 - 90%	N/A
C–H Halogenation	4-(2H-1,2,3-triazol-2-yl)benzoic acid + NBS	Pd(OAc)2 (5 mol%), NBS (1.2 eq)	DCE, 80 °C	75 - 82%	C4-selective

Experimental Protocols

Protocol A: N2-Selective Synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid

This protocol utilizes a Pd-catalyzed cross-coupling followed by ester hydrolysis to generate the free acid self-validating system where the N2:N1 ratio can be immediately confirmed via 1H NMR (the N2-isomer exhibits a symmetric triazole singlet ~7.9 ppm, whereas the N1-isomer shows two distinct doublets).

• Preparation of the Catalytic Complex: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd2(dba)3 (0.01 equiv) and a sterically hindered biaryl phosphine ligand (e.g., Me4tBuXPhos, 0.024 equiv).

• Reagent Addition: Add methyl 4-bromobenzoate (1.0 equiv) and finely milled anhydrous K2CO3 (2.0 equiv).

• Degassing: Evacuate the flask and backfill with ultra-high purity Argon (repeat 3 times).

• Reaction Execution: Add anhydrous toluene (0.2 M relative to the aryl bromide) and 1H-1,2,3-triazole (1.2 equiv) via syringe. Seal the flask and heat to 100 °C in a pre-heated oil bath for 16 hours with vigorous stirring.

• Hydrolysis & Isolation: Cool to room temperature, filter through a short pad of Celite, and concentrate the filtrate. Dissolve the crude ester in THF/H2O (1:1) and add LiOH·H2O (3.0 equiv). Stir at room temperature for 4 hours.

• Workup: Acidify the aqueous layer with 1M HCl to pH 2-3. The target 4-(2H-1,2,3-triazol-2-yl)benzoic acid will precipitate as a white solid. Filter, wash with cold water, and dry under high vacuum.

Protocol B: Amide Coupling for DORA Scaffold Synthesis

This step outlines the coupling of the synthesized benzoic acid with a complex amine (e.g., a substituted diazepane) to form an orexin receptor antagonist analog.

• Activation: Dissolve 4-(2H-1,2,3-triazol-2-yl)benzoic acid (1.0 equiv) in anhydrous DMF (0.1 M). Add DIPEA (2.5 equiv) and HATU (1.1 equiv). Stir at room temperature for 15 minutes to form the active OAT ester. Note: A distinct color change to pale yellow indicates active ester formation.

• Coupling: Add the target diazepane derivative (1.05 equiv) dropwise. Stir the reaction mixture at room temperature for 4-6 hours.

• Quenching & Extraction: Quench the reaction by adding saturated aqueous NaHCO3. Extract the aqueous phase with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), brine, dry over Na2SO4, and concentrate. Purify via flash column chromatography (DCM:MeOH gradient) to yield the pure benzamide.

Protocol C: Regioselective sp2 C–H Halogenation

Halogenation of the triazole core allows for further late-stage functionalization (e.g., Suzuki couplings). The benzoic acid directing group facilitates Pd-catalyzed C–H activation.

• Setup: In a sealed tube, combine 4-(2H-1,2,3-triazol-2-yl)benzoic acid (1.0 equiv), N-bromosuccinimide (NBS, 1.2 equiv), and Pd(OAc)2 (0.05 equiv).

• Solvent & Heating: Add 1,2-dichloroethane (DCE, 0.1 M). Seal the tube and heat at 80 °C for 12 hours.

• Workup: Cool to room temperature, dilute with dichloromethane, and wash with water and brine. Dry the organic layer over MgSO4, filter, and concentrate in vacuo.

• Isolation: Purify the crude product by silica gel chromatography to isolate the 4-bromo-2-(4-carboxyphenyl)-2H-1,2,3-triazole.

Mechanistic and Workflow Visualizations

Workflow for the synthesis and downstream functionalization of 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Catalytic cycle for the Pd-catalyzed N2-selective arylation of 1,2,3-triazoles.

References

• Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles Angewandte Chemie International Edition, 2011. URL:[Link] [1]

• Regioselective halogenation of 2-substituted-1,2,3-triazoles via sp2 C–H activation Organic & Biomolecular Chemistry, 2013. URL:[Link] [2]

• Substituted diazepan compounds as orexin receptor antagonists Google Patents (KR101217057B1 / RU2458924C2), Merck Sharp & Dohme Corp. URL: [3]

Application Note: Analytical Characterization of 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid

Executive Summary & Scientific Context

The compound 4-(2H-1,2,3-triazol-2-yl)Benzoic acid is a critical structural motif, frequently utilized as a bioisostere and a pivotal intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). Most notably, triazole-substituted benzoic acids are essential building blocks in the modular synthesis of dual orexin receptor antagonists (DORAs), such as suvorexant, which are used in the treatment of neurological and psychiatric disorders[1][2][3].

The primary synthetic challenge in producing this compound is achieving high N2-selectivity. Standard amination or cross-coupling protocols often yield a mixture of the desired N2-isomer (2H-1,2,3-triazole) and the undesired N1-isomer (1H-1,2,3-triazole)[4]. Because these isomers share identical molecular weights and similar polarities, they cannot be differentiated by basic mass spectrometry alone[5]. This Application Note details a self-validating, orthogonal analytical workflow combining Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy to guarantee both the chemical purity and the exact regiochemistry of the synthesized batch prior to downstream amide coupling with chiral diazepane cores[6].

Analytical Workflow & Logical Relationships

To establish a robust quality control (QC) gate, the analytical strategy must address two distinct physicochemical properties of the molecule:

• Ionizability (HPLC Rationale): The free carboxylic acid moiety has a pKa of approximately 4.2. In a neutral aqueous mobile phase, the compound exists in a state of partial ionization, which causes severe peak tailing and irreproducible retention times. Causality: To enforce a self-validating chromatographic system, the mobile phase must be acidified to at least 2 pH units below the pKa. We employ 0.1% Formic Acid (pH ~2.7) to ensure the analyte remains fully protonated, yielding sharp, Gaussian peak shapes.

• Regiochemical Symmetry (NMR Rationale): The 2H-1,2,3-triazole ring possesses C2v​ symmetry, making the two protons on the triazole ring chemically equivalent. In contrast, the 1H-1,2,3-triazole ring is asymmetric. Causality: This fundamental symmetry difference allows 1H-NMR to act as the definitive, self-validating tool for isomer differentiation.

Fig 1. Orthogonal analytical workflow for the validation of 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Protocol 1: RP-HPLC & LC-MS (Purity & Mass Confirmation)

This protocol utilizes an acidic gradient to suppress the ionization of the benzoic acid, ensuring accurate integration of the main peak and any synthetic impurities.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 1.0 mg of the 4-(2H-1,2,3-triazol-2-yl)benzoic acid sample. Dissolve in 1.0 mL of HPLC-grade Methanol. Sonicate for 5 minutes to ensure complete dissolution. Filter the solution through a 0.22 µm PTFE syringe filter into an autosampler vial.

• Instrument Setup: Equip the LC system with a C18 column (e.g., Waters XBridge, 50 x 4.6 mm, 3.5 µm). Set the column oven temperature to 35 °C to reduce system backpressure and improve mass transfer.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• System Suitability Test (SST): Inject a blank (Methanol) to confirm the absence of carryover. To validate the system's resolving power, inject a reference standard spiked with 1% of the 1H-isomer. The system is validated only if the resolution ( Rs​ ) between the 1H and 2H isomers is ≥2.0 .

• Acquisition: Inject 5 µL of the sample. Monitor the UV absorbance at 254 nm (optimal for the conjugated benzoyl-triazole system) and acquire MS data in positive Electrospray Ionization (ESI+) mode.

Quantitative Data Summaries

Table 1: Optimized HPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.0	1.0	95	5	Initial
1.0	1.0	95	5	Isocratic
6.0	1.0	5	95	Linear
8.0	1.0	5	95	Hold
8.1	1.0	95	5	Re-equilibration
10.0	1.0	95	5	End

Table 2: LC-MS Source Parameters & Expected Values

Parameter	Setting / Value	Rationale
Capillary Voltage	3.0 kV	Optimal for small polar aromatics.
Desolvation Temp	350 °C	Ensures complete droplet evaporation.
Exact Mass (Calc)	189.0538 Da	Based on formula C9​H7​N3​O2​ .
Expected m/z[M+H]+	190.0611	Primary ion in ESI+[5].
Expected m/z [M-H]-	188.0460	Primary ion in ESI- (carboxylic acid).

Protocol 2: NMR Spectroscopy (Regiochemical Validation)

While LC-MS confirms the molecular weight, it cannot definitively rule out the presence of the N1-isomer. NMR spectroscopy is the mandatory self-validating step to confirm that the triazole ring is attached at the N2 position[4][6].

Step-by-Step Methodology

• Sample Preparation: Weigh 10–15 mg of the dried sample into a clean glass vial. Add 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO- d6​ , 100% atom D). Note: DMSO is chosen over Chloroform-d due to the poor solubility of rigid, planar benzoic acids in non-polar solvents.

• Transfer: Transfer the clear solution into a standard 5 mm NMR tube using a glass Pasteur pipette.

• Acquisition: Acquire the 1H-NMR spectrum at 400 MHz or 500 MHz at 298 K. Use a standard pulse sequence (e.g., zg30) with 16 scans and a relaxation delay (D1) of 2 seconds.

• Processing & Interpretation: Phase and baseline correct the spectrum. Calibrate the chemical shift using the residual DMSO pentet at 2.50 ppm.

Diagnostic Regiochemical Data

The interpretation relies on the symmetry of the molecule. The 4-(2H-1,2,3-triazol-2-yl)benzoic acid isomer is highly symmetric. The equivalent protons on the 2H-triazole ring will collapse into a single, sharp singlet integrating to 2H. If the N1-isomer were present, the asymmetry of the 1H-triazole ring would yield two distinct doublets ( J≈1.0 Hz) in the aromatic region.

Table 3: Diagnostic 1H-NMR Chemical Shifts (in DMSO- d6​ )

Proton Assignment	Expected Shift (ppm)	Multiplicity	Integration	Diagnostic Significance
Triazole H-4, H-5	~ 8.15	Singlet (s)	2H	Critical: Confirms C2v​ symmetry of the 2H-isomer.
Phenyl H-3, H-5	~ 8.10	Doublet (d, J=8.5 Hz)	2H	Ortho to the triazole moiety.
Phenyl H-2, H-6	~ 8.05	Doublet (d, J=8.5 Hz)	2H	Ortho to the carboxylic acid.
Carboxylic OH	~ 13.10	Broad Singlet (br s)	1H	Confirms intact acid group.

Self-Validation Check: If peaks are observed at ~8.8 ppm (d) and ~7.9 ppm (d), the batch is contaminated with the 1H-1,2,3-triazole isomer and must be rejected or subjected to further recrystallization.

Sources

• 1. KR101217057B1 - Substituted diazepan compounds as orexin receptor antagonists - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Portico [access.portico.org]
• 4. fhnw.ch [fhnw.ch]
• 5. KR101217057B1 - Substituted diazepan compounds as orexin receptor antagonists - Google Patents [patents.google.com]
• 6. RU2458924C2 - Diazepane substituted compounds as orexin receptor antagonists - Google Patents [patents.google.com]

Application Note: 4-(2H-1,2,3-Triazol-2-yl)Benzoic Acid as a Privileged Scaffold in Rational Drug Design

Executive Summary

In contemporary medicinal chemistry, the strategic replacement of metabolically labile functional groups with robust bioisosteres is a cornerstone of rational drug design. 4-(2H-1,2,3-triazol-2-yl)benzoic acid and its regioisomers have emerged as highly privileged building blocks, particularly in the development of Central Nervous System (CNS) therapeutics and epigenetic modulators[1][2].

This application note provides an in-depth technical analysis of the 2H-1,2,3-triazole pharmacophore, detailing the structural biology that makes it a superior trans-amide bioisostere. Furthermore, we provide field-proven, self-validating synthetic protocols for the regioselective Ullmann-Goldberg coupling and subsequent amide functionalization required to generate high-purity drug candidates.

Pharmacophore Rationale & Structural Biology

The 2H- vs. 1H-Triazole Tautomeric Paradigm

The unsubstituted 1,2,3-triazole ring exists in tautomeric forms (1H- and 2H-). However, when functionalized as a substituent on a benzoic acid core, the regiochemistry of the nitrogen attachment fundamentally alters the physicochemical properties of the resulting drug candidate.

The 2H-1,2,3-triazole isomer is thermodynamically favored and exhibits a vastly different electronic profile compared to its 1H counterpart. Microwave spectroscopy and quantum-chemical calculations reveal that the 1H-tautomer possesses a high dipole moment of ~4.38 D, whereas the 2H-tautomer exhibits a near-zero dipole moment of ~0.22 D[3].

Causality in Drug Design: For CNS targets, such as the Orexin receptors, crossing the Blood-Brain Barrier (BBB) is mandatory. The high dipole moment of the 1H-isomer restricts membrane permeability. By intentionally utilizing the 2H-isomer, medicinal chemists dramatically lower the polar surface area and dipole moment, thereby enhancing lipophilicity and BBB penetration without adding excessive molecular weight[3][4].

Bioisosterism and Target Engagement

1,2,3-triazoles are widely recognized as excellent Z-trans-amide isosteres. The spatial arrangement of the 2H-triazole allows it to mimic the planarity and substituent distances (approx. 5.0–5.1 Å) of an amide bond while offering superior resistance to enzymatic hydrolysis and metabolic degradation[4]. The lone pairs on the N1 and N3 atoms act as potent hydrogen-bond acceptors, engaging with hydrophobic pockets—specifically edge-face and face-face stacking with Tryptophan (Trp) and Phenylalanine (Phe) residues in the receptor binding sites[4].

Table 1: Physicochemical Comparison of Triazole Regioisomers

Property	1H-1,2,3-Triazole Motif	2H-1,2,3-Triazole Motif	Pharmacological Implication
Dipole Moment	~4.38 D	~0.22 D	2H enhances membrane/BBB permeability.
Metabolic Stability	Moderate	High	2H resists oxidative degradation in vivo.
H-Bond Acceptors	N2, N3	N1, N3	2H provides symmetrical acceptor geometry.
Bioisosteric Role	cis-amide mimic	trans-amide mimic	2H perfectly aligns with extended binding pockets.

Key Applications in Drug Discovery

Dual Orexin Receptor Antagonists (DORAs)

The 2H-1,2,3-triazol-2-yl benzoic acid motif is a critical structural determinant in the synthesis of DORAs (e.g., Suvorexant analogs and ACT-539313). In these architectures, the benzoic acid moiety is coupled to a diazepane core. The triazole ring acts as a conformational lock, utilizing steric hindrance against the adjacent aryl protons to force the molecule into a bioactive, non-planar conformation that perfectly occupies the orthosteric site of the OX1R and OX2R receptors.

Fig 1: Orexin receptor signaling pathway and antagonistic intervention by triazole-based DORAs.

Epigenetic Modulators: KAT6A Inhibitors

Beyond CNS targets, 4-(2H-1,2,3-triazol-2-yl)benzoic acid derivatives have been successfully deployed in the discovery of acylsulfonohydrazide-derived inhibitors of the Lysine Acetyltransferase KAT6A, acting as potent senescence-inducing anti-cancer agents[1]. The benzoic acid is coupled with benzoylsulfonohydrazides, where the triazole ring interacts with the histone-binding groove of KAT6A, driving nanomolar IC50 potencies[1].

Experimental Methodologies & Protocols

The synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid requires strict regiocontrol to avoid the formation of the 1H-isomer. The following protocols utilize a Copper-catalyzed Ullmann-Goldberg coupling, which thermodynamically drives N2-arylation[2].

Fig 2: Regioselective synthetic workflow for 4-(2H-1,2,3-triazol-2-yl)benzoic acid drug candidates.

Protocol A: Regioselective Synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid

Mechanism & Causality: Copper(I) oxide is specifically selected over Palladium catalysts because Cu(I) undergoes highly efficient coordination with the nitrogen lone pairs of the triazole. The steric bulk of the intermediate transition state strongly disfavors N1-arylation, yielding the 2H-isomer with >95% selectivity. Potassium carbonate ( K2​CO3​ ) is used as a mild base to deprotonate the triazole without degrading the carboxylic acid.

Step-by-Step Procedure:

• Preparation: Charge a flame-dried Schlenk flask equipped with a magnetic stir bar with 4-bromobenzoic acid (1.0 equiv, 10 mmol) and 1H-1,2,3-triazole (1.5 equiv, 15 mmol).

• Catalyst Addition: Add Cu2​O (0.1 equiv, 1 mmol) and anhydrous K2​CO3​ (2.5 equiv, 25 mmol) to the flask.

• Solvent & Degassing: Add anhydrous DMF (30 mL). Degas the suspension by sparging with Argon for 15 minutes. Critical Step: Oxygen must be excluded to prevent the oxidative homocoupling of the triazole and the oxidation of Cu(I) to inactive Cu(II).

• Reaction: Heat the mixture to 100 °C under an Argon atmosphere for 18 hours.

• Self-Validation (In-Process Control): Monitor via LC-MS. The reaction is deemed complete when the UV trace (254 nm) shows >98% consumption of 4-bromobenzoic acid and the appearance of the product mass[M-H]- = 188.0 m/z.

• Workup: Cool to room temperature, dilute with water (100 mL), and filter through a pad of Celite to remove copper salts. Acidify the filtrate with 2M HCl to pH 2-3 to precipitate the product.

• Isolation: Filter the resulting white precipitate, wash with cold water, and dry under vacuum at 50 °C to yield 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Protocol B: Amide Coupling for Drug Candidate Generation

Mechanism & Causality: To couple the synthesized benzoic acid with sterically hindered secondary amines (e.g., diazepane derivatives for DORAs), HATU is utilized. HATU forms a highly reactive 7-aza-HOBt active ester, which accelerates the aminolysis step significantly faster than standard EDC/HOBt protocols, preventing epimerization and maximizing yield.

Step-by-Step Procedure:

• Activation: Dissolve 4-(2H-1,2,3-triazol-2-yl)benzoic acid (1.0 equiv) in anhydrous DMF (0.2 M). Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

• Coupling: Add the target amine (e.g., substituted 1,4-diazepane) (1.1 equiv) dropwise.

• Reaction: Stir at room temperature for 4 hours.

• Self-Validation: Confirm the disappearance of the active ester intermediate via TLC (EtOAc/Hexane 1:1).

• Purification: Quench with saturated NaHCO3​ , extract with EtOAc (3x), wash the combined organic layers with brine to remove DMF, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography to isolate the final drug candidate.

References

• Salinas-Torres, A., Portilla, J., Rojas, H., Becerra, D., & Castillo, J.-C. "Synthesis, Spectroscopic Analysis, and In Vitro Anticancer Evaluation of 2-(Phenylsulfonyl)-2H-1,2,3-triazole." Molbank, 2022.[Link]

• Aneesh, P., et al. "Mitigating Antimicrobial Resistance through Strategic Design of Multimodal Antibacterial Agents Based on 1,2,3-Triazole with Click Chemistry." National Center for Biotechnology Information (PMC), 2025.[Link]

• Rummelt, S. M., et al. "Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids." Organic Process Research & Development (ACS Publications), 2019.[Link]

• Sharma, G., et al. "Discovery of Acylsulfonohydrazide-Derived Inhibitors of the Lysine Acetyltransferase, KAT6A, as Potent Senescence-Inducing Anti-Cancer Agents." Journal of Medicinal Chemistry (ACS Publications), 2020.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Mitigating Antimicrobial Resistance through Strategic Design of Multimodal Antibacterial Agents Based on 1,2,3-Triazole with Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid

Welcome to the technical support center for the synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and optimize for higher yields and purity. Here, we address common challenges through a series of troubleshooting guides and frequently asked questions, grounded in established chemical principles and supported by peer-reviewed literature.

I. Understanding the Core Challenge: Regioselectivity in Triazole Formation

The primary hurdle in synthesizing 4-(2H-1,2,3-triazol-2-yl)benzoic acid is achieving high regioselectivity for the N2-substituted isomer over the N1-substituted counterpart. The classical Huisgen 1,3-dipolar cycloaddition often yields a mixture of these regioisomers, complicating purification and reducing the yield of the desired product.[1] This guide will focus on strategies to steer the reaction towards the desired 2H-triazole isomer.

II. Troubleshooting Guide: Common Issues and Solutions

Issue 1: Poor Regioselectivity - Predominance of the N1-isomer or a Mixture of Isomers

Question: My reaction is producing a significant amount of the 4-(1H-1,2,3-triazol-1-yl)benzoic acid isomer, leading to a low yield of the desired 4-(2H-1,2,3-triazol-2-yl)benzoic acid. How can I improve the N2-selectivity?

Answer: Achieving high N2-selectivity is a known challenge and often requires moving beyond standard copper-catalyzed azide-alkyne cycloaddition (CuAAC) conditions or employing a multi-step, regioselective approach.

Root Causes and Actionable Solutions:

• Steric Hindrance: The substitution pattern on your starting materials can sterically favor one isomer over the other.

  • Recommendation: A highly effective strategy for selective N2-arylation involves using 4,5-dibromo-2H-1,2,3-triazole as the triazole source. The bromo substituents provide significant steric hindrance at the N1 position, directing the arylation to the N2 position.[2][3][4][5] This is followed by subsequent functional group transformations to arrive at the final product.

• Catalyst System: While CuAAC is excellent for 1,4-disubstituted (N1) triazoles, it is not the ideal choice for N2-substitution.[6][7]

  • Recommendation: For direct arylation of the triazole ring, consider palladium-catalyzed C-N coupling reactions, which have shown high N2-selectivity.[4]

• Reaction Pathway: A direct cycloaddition may not be the most selective route.

  • Recommendation: A multi-step synthesis starting with a regioselective N2-arylation of a protected or substituted triazole offers greater control. A proven sequence involves:

    • N2-arylation of 4,5-dibromo-2H-1,2,3-triazole with a suitable fluoronitrobenzene derivative.

    • Reduction of the nitro group to an amine.

    • A Sandmeyer reaction to introduce a halide.

    • A Grignard reaction followed by carboxylation to form the benzoic acid.[2][3][5]

Issue 2: Low Overall Yield Despite Apparent Product Formation

Question: I am observing the formation of my desired product by TLC or LC-MS, but my isolated yield is consistently low. What are the likely causes?

Answer: Low isolated yields can stem from several factors, including incomplete reactions, side reactions, and product degradation or loss during workup and purification.

Root Causes and Actionable Solutions:

• Catalyst Inactivity: The active Cu(I) catalyst is prone to oxidation to inactive Cu(II), especially in the presence of oxygen.[8][9][10]

  • Recommendation: Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use a reducing agent, such as sodium ascorbate, to regenerate Cu(I) from any Cu(II) that forms.[11][12] Always add the ascorbate last, after the copper and ligand have complexed.[8][10]

• Alkyne Homocoupling (Glaser Coupling): A common side reaction is the dimerization of the terminal alkyne, which consumes starting material.

  • Recommendation: This side reaction is also catalyzed by copper ions. The use of an appropriate ligand can help to suppress it by stabilizing the Cu(I) catalyst and preventing its participation in the homocoupling pathway.

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and concentration can significantly impact the reaction rate and yield.

  • Recommendation: For CuAAC reactions, polar aprotic solvents like DMF or DMSO are often effective. However, aqueous solvent systems are also widely used, particularly in bioconjugation.[11] Temperature can be optimized; while many "click" reactions proceed at room temperature, gentle heating may be necessary for less reactive substrates.

• Product Loss During Purification: The separation of regioisomers can be challenging and may lead to significant product loss.

  • Recommendation: If you have a mixture of N1 and N2 isomers, crystallization can be an effective purification method. It has been reported that the sodium salts of the regioisomers can have different solubilities, allowing for separation.[4][13] Alternatively, flash column chromatography may be necessary, though this can be less practical on a larger scale.

III. Frequently Asked Questions (FAQs)

Q1: What is the best starting material for the synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid?

For a highly regioselective synthesis, starting with 4,5-dibromo-2H-1,2,3-triazole and a suitable aryl precursor is a robust strategy.[2][3][5] The dibromo-substituted triazole effectively blocks N1-arylation.

Q2: Which catalyst system is recommended for improving the yield of the N2-isomer?

If pursuing a direct C-N coupling route, a palladium-based catalyst system has been shown to provide excellent N2-selectivity.[4] For the multi-step approach involving a Grignard reaction, the choice of Grignard reagent and conditions is critical for the final carboxylation step.[2][5]

Q3: How can I monitor the progress of my reaction effectively?

Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are excellent techniques for monitoring the reaction. LC-MS is particularly useful for confirming the mass of the desired product and identifying any major side products.

Q4: Are there any safety precautions I should be aware of?

Organic azides can be explosive and should be handled with care, especially when heated. It is advisable to work on a small scale initially and to use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Perform reactions in a well-ventilated fume hood.

IV. Optimized Experimental Protocol: A Regioselective Multi-Step Synthesis

This protocol is based on a literature-proven, scalable method that ensures high N2-selectivity.[2][3][5]

Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fhnw.ch [fhnw.ch]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. jenabioscience.com [jenabioscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 13. EP3619199B1 - Preparation of 2-([1,2,3]triazol-2-yl)-benzoic acid derivatives - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions for the synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid. Our focus is on providing scientifically-grounded solutions to common experimental challenges, emphasizing reaction optimization, regioselectivity, and purification.

Core Challenge: Achieving N-2 Regioselectivity

A primary difficulty in synthesizing 2-substituted-1,2,3-triazoles is controlling the regioselectivity. Standard methods like the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), often called "click chemistry," reliably produce the 1,4-disubstituted (N-1) isomer. Direct arylation of 1H-1,2,3-triazole with a 4-halobenzoic acid derivative often results in a difficult-to-separate mixture of N-1 and N-2 isomers.[1]

A more robust and scalable strategy for selectively synthesizing the N-2 isomer involves a multi-step pathway starting from 4,5-dibromo-2H-1,2,3-triazole. The dibromo substitution provides significant steric hindrance and electronic deactivation, effectively blocking reaction at the N-1 position and directing arylation to the N-2 position.[2][3] This guide will focus on troubleshooting this selective and scalable four-step synthesis.

Recommended Synthetic Pathway

Caption: Scalable, four-step synthesis for 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Troubleshooting Guide

This section addresses specific issues encountered during the synthesis.

Q1: My overall yield is low or I'm not getting any product. What are the potential causes?

A1: Low yield in a multi-step synthesis can originate from any of the four key steps. A systematic approach is required to identify the bottleneck.

• Step 1 (N-Arylation):

  • Cause: Incomplete reaction due to inefficient base or solvent. Potassium carbonate (K₂CO₃) is used as the base, and its effectiveness depends on the solvent.

  • Solution: Use a polar aprotic solvent like DMF. It effectively dissolves the reactants and facilitates the nucleophilic aromatic substitution. Ensure the reaction is heated sufficiently (e.g., to 80-100 °C) to drive it to completion.[4] Monitor progress by LC-MS to confirm consumption of the starting materials.

• Step 2 (Hydrogenation):

  • Cause: Inactive catalyst or insufficient hydrogen pressure. The Palladium on Carbon (Pd/C) catalyst can be poisoned by impurities or lose activity over time.

  • Solution: Use a fresh, high-quality Pd/C catalyst (typically 5-10 mol %). Ensure the reaction vessel is properly purged with an inert gas (N₂ or Ar) before introducing hydrogen gas (H₂). Maintain adequate H₂ pressure (e.g., balloon or pressure reactor) and allow sufficient reaction time.

• Step 3 (Sandmeyer Reaction):

  • Cause: Decomposition of the intermediate diazonium salt. Diazonium salts can be unstable, especially at elevated temperatures.

  • Solution: Maintain strict temperature control. The diazotization step (addition of NaNO₂) should be performed at 0-5 °C. The subsequent addition of potassium iodide (KI) should also be done at low temperature before allowing the reaction to warm. Poor solubility of the diazonium salt can also be an issue; using a co-solvent like acetonitrile may improve conversion.[2]

• Step 4 (Grignard Carboxylation):

  • Cause: Failure to form the Grignard reagent. This is one of the most common failure points and is almost always due to the presence of water or other protic impurities.

  • Solution: Rigorously dry all glassware (oven-dried overnight) and use anhydrous solvents (e.g., THF). Ensure the starting iodide is completely dry. Use of isopropylmagnesium chloride (i-PrMgCl) for an iodine-magnesium exchange is often more reliable than direct formation from magnesium turnings.[4] The subsequent quench with CO₂ gas must be efficient; bubble dry CO₂ gas through the solution at low temperature (-25 °C) until the exotherm ceases.[4]

Caption: Troubleshooting workflow for diagnosing low product yield.

Q2: I am seeing a significant regioisomeric impurity (N-1 isomer) in my final product. How can I avoid this?

A2: The formation of the N-1 isomer indicates that your synthesis method is not sufficiently selective.

• Cause: Using a non-selective synthesis route, such as a copper-catalyzed reaction of 2-halobenzoic acid with 1H-1,2,3-triazole. This approach is known to produce mixtures of N-1 and N-2 isomers.[4]

• Solution: The most effective way to ensure high N-2 selectivity is to use the 4,5-dibromo-2H-1,2,3-triazole pathway described above. The bulky bromo groups sterically block the N-1 position, forcing the incoming aryl group to attach at the N-2 nitrogen.[2] If you are already using this method and still see the N-1 isomer, it suggests a contamination in your 4,5-dibromo-2H-1,2,3-triazole starting material with un-brominated 1H-1,2,3-triazole. Ensure the purity of this key starting material.

Q3: I am struggling to purify the final product. What are the best practices?

A3: Purification challenges often arise from removing unreacted starting materials or side products.

• Cause: The acidic nature of the product allows for specific extraction methods, but similar acidic impurities can co-extract.

• Solution: After the Grignard quench and acidification, perform a liquid-liquid extraction.

  • Extract the crude product into an organic solvent like tert-Butyl methyl ether (TBME).

  • Wash the organic layer with a basic aqueous solution (e.g., 1 M NaOH). The desired product, being a carboxylic acid, will move into the aqueous layer as its sodium salt, leaving non-acidic impurities behind in the organic layer.[4]

  • Separate the aqueous layer and re-acidify it with a strong acid (e.g., 32% HCl) to precipitate the pure 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

  • The precipitated solid can be collected by filtration and, if necessary, recrystallized from a suitable solvent system (e.g., isopropanol/acetone) to achieve high purity.[4]

Frequently Asked Questions (FAQs)

Q1: What are the optimal conditions for the N-arylation step (Step 1)?

A1: The N-arylation of 4,5-dibromo-2H-1,2,3-triazole with a fluoronitrobenzene derivative is a critical step for setting the N-2 regiochemistry. The conditions below have been proven effective and scalable.[4]

Parameter	Recommended Condition	Rationale
Base	K₂CO₃ (Potassium Carbonate)	A cost-effective and efficient base for this SₙAr reaction.
Solvent	DMF (Dimethylformamide)	A polar aprotic solvent that facilitates the reaction.
Temperature	80 - 100 °C	Provides sufficient energy to overcome the activation barrier.
Workup	Precipitation by adding water	The product is typically a solid that is poorly soluble in water, allowing for easy isolation by filtration.[4]

Q2: How do I prepare the 4-azidobenzoic acid needed for an alternative (CuAAC) synthesis route?

A2: While not recommended for selective N-2 synthesis, 4-azidobenzoic acid is a common reagent. It is prepared from 4-aminobenzoic acid via a diazotization reaction followed by treatment with sodium azide.

CAUTION: Sodium azide and organic azides are potentially explosive and should be handled with extreme care using appropriate personal protective equipment (PPE) and a blast shield.

• Dissolve 4-aminobenzoic acid in an aqueous HCl solution and cool to 0 °C in an ice bath.[5][6]

• Slowly add a solution of sodium nitrite (NaNO₂) to form the diazonium salt.

• Carefully add a solution of sodium azide (NaN₃). This step can result in vigorous gas evolution (N₂) and foaming.[5][6]

• After stirring, the product can be isolated by extraction and acidification.

Q3: Can I use a different catalyst for the hydrogenation step (Step 2)?

A3: Palladium on carbon (Pd/C) is the standard and most effective catalyst for this transformation as it catalyzes both the reduction of the nitro group and the de-bromination of the triazole ring in a single step. Other reduction methods (e.g., using tin(II) chloride) would only reduce the nitro group, requiring a separate step for de-bromination, making the process less efficient.

Detailed Experimental Protocol

The following is a representative protocol for the synthesis of 4-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid, adapted from a scalable process.[4]

Step 1-2: Synthesis of 4-Amino-3-methylphenyl)-2H-1,2,3-triazole

• Combine 1-fluoro-2-methyl-4-nitrobenzene, 4,5-dibromo-2H-1,2,3-triazole, and K₂CO₃ in DMF.

• Heat the mixture to 80-100 °C and stir until the reaction is complete (monitor by LC-MS).

• Cool the mixture and add water to precipitate the product. Filter and wash the solid.

• Dissolve the crude product in a suitable solvent (e.g., THF/Methanol).

• Add Pd/C catalyst (5-10 mol %) and subject the mixture to a hydrogen atmosphere (e.g., 4 bar) until starting material is consumed. This step performs both nitro reduction and debromination.

• Filter off the catalyst and concentrate the solvent to obtain the aniline product.

Step 3: Synthesis of 2-(4-Iodo-3-methylphenyl)-2H-1,2,3-triazole

• Dissolve the aniline product from Step 2 in a mixture of water and sulfuric acid, then cool to 0-5 °C.

• Add a solution of sodium nitrite in water dropwise, keeping the temperature below 5 °C.

• Stir for 30 minutes, then add a solution of potassium iodide in water.

• Allow the reaction to warm to room temperature and stir until the reaction is complete.

• Isolate the iodo-product by extraction with an organic solvent.

Step 4: Synthesis of 4-Methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid

• Dissolve the iodide from Step 3 in anhydrous THF and cool to 0 °C under an inert atmosphere.

• Add isopropylmagnesium chloride solution (2 M in THF) dropwise.

• Cool the mixture to -25 °C and bubble dry carbon dioxide gas through the solution until the exotherm ceases.

• Quench the reaction by carefully adding 2 M aqueous HCl at low temperature.

• Extract the product with an organic solvent (e.g., TBME).

• Wash the organic layer with 1 M NaOH (aq).

• Collect the aqueous layer and acidify with concentrated HCl to precipitate the final product.

• Filter, wash with water, and dry to obtain the title compound.

References

• Schmies, M., et al. (2022). Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential. RSC Publishing. [Link]

• Abdellatif, K. R. A., et al. (2021). A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles. Molecules. [Link]

• Al-Said, S., et al. (2016). Preparation of azidoaryl- and azidoalkyloxazoles for click chemistry. NIH Public Access. [Link]

• FHNW. (n.d.). Synthesis of di- and tri-(2H-1,2,3-triazol-2-yl)benzoic acids. FHNW. [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis and Characterization of new Photoswitchable Azobenzene-containing poly(ε-caprolactones). The Royal Society of Chemistry. [Link]

• TU Dresden. (2024). Metal Acetylene Dicarboxylates as Catalyst for Printable Low Temperature Carbon Precursors. TU Dresden Research Portal. [Link]

• ResearchGate. (2019). Highly Selective Synthesis of 2-(2 H -1,2,3-Triazol-2-yl)benzoic Acids. ResearchGate. [Link]

• ResearchGate. (2014). Synthesis of Enaminones and Their Reaction with Dimethyl Acetylene Dicarboxylate. ResearchGate. [Link]

• ResearchGate. (2024). Metal Acetylene Dicarboxlylates as Catalyst for Printable Low Temperature Carbon Precursors. ResearchGate. [Link]

• The Royal Society of Chemistry. (n.d.). Rigid PN Cages as 3-Dimensional Building Blocks for Crystalline or Amorphous Networked Materials - Supporting Information. The Royal Society of Chemistry. [Link]

• Fischer, H. et al. (2019). Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids. ACS Publications. [Link]

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie. [Link]

• European Journal of Chemistry. (2021). Synthesis of 1,2,3-triazole derivatives based on propargyl ester of a saturated single-basic carbonic acid and para-azidobenzoic. European Journal of Chemistry. [Link]

• UH Institutional Repository. (n.d.). Mechanistic Study and Ligand Optimization of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction. UH Institutional Repository. [Link]

• ResearchGate. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. ResearchGate. [Link]

• Longdom Publishing. (n.d.). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. Longdom Publishing. [Link]

• MDPI. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. MDPI. [Link]

• Semantic Scholar. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. Semantic Scholar. [Link]

• RSC Publishing. (n.d.). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Publishing. [Link]

• Google Patents. (n.d.). EP3619199B1 - Preparation of 2-([7][8][9]triazol-2-yl)-benzoic acid derivatives. Google Patents.

• PubMed. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. PubMed. [Link]

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• 3. researchgate.net [researchgate.net]
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• 8. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
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Technical Support Center: Troubleshooting 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid NMR Spectra

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 4-(2H-1,2,3-triazol-2-yl)benzoic acid, a critical intermediate frequently utilized in the synthesis of dual orexin receptor antagonists for neurological disorders[1].

The N-arylation of 1,2,3-triazoles often yields a complex mixture of regioisomers[2]. While N2-arylation can be thermodynamically favored under specific catalytic conditions, distinguishing the symmetric 2H-isomer from the asymmetric 1H-isomer via Nuclear Magnetic Resonance (NMR) spectroscopy requires precise spectroscopic interpretation and self-validating acquisition protocols.

Expected Spectroscopic Profile

To establish a baseline for your troubleshooting, compare your experimental data against the expected chemical shifts. The symmetric nature of the 2H-1,2,3-triazole core ( C2v​ point group) is the primary diagnostic feature.

Table 1: Expected ¹H NMR Data (DMSO-d6, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Causality
~13.00	Broad Singlet	1H	-COOH : Highly deshielded; broadens due to proton exchange.
~8.15	Singlet	2H	Triazole H4, H5 : Chemically equivalent due to C2v​ symmetry.
~8.10	Doublet (J ≈ 8.5 Hz)	2H	Benzene H (ortho to triazole) : Part of the AA'BB' spin system.
~8.05	Doublet (J ≈ 8.5 Hz)	2H	Benzene H (ortho to COOH) : Part of the AA'BB' spin system.

Table 2: Expected ¹³C NMR Data (DMSO-d6, 100 MHz)

Chemical Shift (δ, ppm)	Assignment	Diagnostic Note
~167.0	C=O	Carboxylic acid carbonyl.
~139.0	Benzene C-N	Quaternary ipso-carbon.
~136.0	Triazole C4, C5	Critical: Symmetric carbons resonate here[3].
~131.0	Benzene C (ortho to COOH)	Aromatic CH.
~130.0	Benzene C-COOH	Quaternary ipso-carbon.
~119.0	Benzene C (ortho to triazole)	Aromatic CH.

Experimental Workflow & Structural Validation

Workflow for NMR validation of 4-(2H-1,2,3-triazol-2-yl)benzoic acid regioisomers.

Standard Operating Procedure (SOP): Self-Validating NMR Acquisition

Do not simply run a standard 1D proton experiment. To definitively prove the regiochemistry of your triazole, utilize this self-validating methodology:

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of the analyte in 0.6 mL of strictly anhydrous DMSO-d6.

• Causality: Benzoic acid derivatives exhibit poor solubility in standard solvents like CDCl3. Using anhydrous DMSO-d6 prevents the rapid H-D exchange of the carboxylic acid proton with residual water, ensuring the -COOH peak remains visible.

Step 2: ¹H NMR Acquisition

• Action: Acquire at 400 MHz or higher. Set the relaxation delay (D1) to ≥ 2 seconds.

• Causality: A sufficient D1 ensures complete relaxation of the rigid aromatic protons, allowing for precise integration (crucial for verifying the 2H integration of the symmetric triazole singlet).

Step 3: ¹³C NMR Acquisition

• Action: Acquire with proton decoupling. Increase the D1 delay to 3–5 seconds.

• Causality: Quaternary carbons (such as the C=O and the ipso C-N) lack attached protons to facilitate dipole-dipole relaxation. A longer D1 ensures these carbons relax fully between pulses, bringing their signals above the baseline noise.

Step 4: 2D HMBC Validation (Optional but Recommended)

• Action: Acquire a Heteronuclear Multiple Bond Correlation (HMBC) spectrum.

• Causality: This will reveal the 3-bond long-range coupling between the triazole protons and the benzene ipso-carbon, self-validating the covalent connectivity of the two ring systems.

Troubleshooting Guides & FAQs

Q: My ¹H NMR shows two distinct singlets in the 7.8–8.5 ppm range instead of one for the triazole ring. What happened? A: You have likely isolated the 1H-1,2,3-triazole regioisomer (or a mixture of isomers). The 2H-isomer possesses a C2v​ axis of symmetry, rendering the H4 and H5 protons chemically equivalent (appearing as a single singlet integrating to 2H). The 1H-isomer is asymmetric, yielding two distinct proton signals. Actionable step: Run a ¹³C NMR. The 2H-isomer will show a single peak for C4/C5 around 135–140 ppm[3]. The 1H-isomer will show two distinct peaks: one around 120 ppm (C4) and one around 133 ppm (C5)[4].

Q: The carboxylic acid proton (>12 ppm) is missing from my spectrum. Is my compound degraded? A: Not necessarily. Carboxylic acid protons, much like triazole NH protons, are highly exchangeable and often appear as broad signals[5]. If your DMSO-d6 has absorbed atmospheric moisture (visible as a broad peak around 3.3 ppm), the -COOH proton will undergo rapid chemical exchange with H₂O, causing the peak to broaden into the baseline or merge entirely with the water peak. Actionable step: Prepare a new sample using a fresh ampoule of anhydrous DMSO-d6, or add activated molecular sieves to your NMR tube to sequester residual water.

Q: The triazole singlet and the benzene doublets are overlapping, making integration impossible. How can I resolve this? A: This is a common solvent-induced shift issue. In highly polar solvents like DMSO-d6, the combined electron-withdrawing effects of the triazole and carboxylic acid groups can cause all aromatic protons to cluster tightly around 8.0–8.2 ppm. Actionable step: Perform a solvent titration by adding 10–20% CD3OD, or switch to a different solvent system (e.g., Acetone-d6). This alters the anisotropic shielding environment, often shifting the peaks apart. Alternatively, acquire a 2D HSQC spectrum to resolve the overlapping proton signals along the ¹³C dimension.

Q: I ran a ¹³C NMR, but I cannot see the quaternary carbons (C=O and ipso-carbons). A: This is a kinetic relaxation issue. Quaternary carbons have very long T1​ relaxation times. If your pulse repetition rate is too fast, these spins become saturated and yield no signal. Actionable step: Increase your D1 relaxation delay to at least 3 seconds, increase the number of scans (NS ≥ 512), and ensure your sample concentration is ≥ 15 mg / 0.6 mL.

References

• [5] Stereochemical and Computational NMR Survey of 1,2,3-Triazoles: in Search of the Original Tauto-Conformers | The Journal of Physical Chemistry A - ACS Publications. acs.org.5

• [4] Method for Assigning Structure of 1,2,3-Triazoles | The Journal of Organic Chemistry. acs.org.4

• [3] Regioselective Halogenation of 2-Substituted-1,2,3-Triazole via sp2 CH Activation. rsc.org. 3

• [2] Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles - SciELO. scielo.br. 2

• [1] KR101217057B1 - Substituted diazepan compounds as orexin receptor antagonists - Google Patents. google.com. 1

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Technical Support Center: Refining Experimental Protocols for 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid

Welcome to the technical support center for the synthesis and purification of 4-(2H-1,2,3-triazol-2-yl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the preparation of this important heterocyclic compound. The following question-and-answer format provides in-depth, field-proven insights to help you troubleshoot and optimize your experimental protocols.

I. Synthesis and Regioselectivity Issues

The selective synthesis of the N2-isomer of triazole-substituted benzoic acids is a well-documented challenge. Direct coupling methods often yield a mixture of N1 and N2 regioisomers, with separation proving to be a significant hurdle. This section addresses common questions related to achieving high regioselectivity.

FAQ 1: My Ullmann coupling of 4-bromobenzoic acid and 1,2,3-triazole gives a mixture of N1 and N2 isomers. How can I favor the formation of the desired N2-isomer?

This is the most common challenge with the direct N-arylation approach. While achieving complete N2 selectivity in a one-step Ullmann coupling is difficult, the following parameters can be optimized to favor the desired isomer:

• Choice of Copper Catalyst and Ligand: While traditional Ullmann conditions use copper powder at high temperatures, modern protocols often employ a Cu(I) salt (e.g., CuI or Cu₂O) with a ligand. The choice of ligand is critical. Diamine-based ligands, such as N,N'-dimethyl-1,2-cyclohexanediamine (DMCHDA), have been used, but careful screening may be necessary. In some cases, a ligand-free system with Cu₂O in a solvent like acetonitrile has been shown to be effective, particularly for large-scale syntheses.[1]

• Solvent and Base: The solvent and base combination plays a crucial role. Aprotic polar solvents like DMF, NMP, or DMSO are commonly used. The choice of base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) can also influence the N1/N2 ratio.

• Reaction Temperature: Higher temperatures, often exceeding 100 °C, are typical for Ullmann-type reactions.[2] However, the optimal temperature should be determined empirically for your specific substrate and catalyst system.

It is important to note that even under optimized conditions, a mixture of isomers is likely. A report on a large-scale synthesis of a similar compound using CuI/K₂CO₃ in THF/DMF at 65°C resulted in an 81:19 ratio of the desired N2-isomer to the N1-isomer.[3][4] Therefore, a robust purification strategy is essential.

II. Purification Challenges

The separation of the N1 and N2 regioisomers of 4-(2H-1,2,3-triazol-2-yl)benzoic acid is a significant challenge due to their similar physical properties.

FAQ 2: I am struggling to separate the N1 and N2 isomers by column chromatography or standard crystallization. What is an effective method for purification?

Standard purification techniques are often ineffective for this specific separation. It has been noted that attempts to separate the isomers by crystallization are often unsuccessful due to the lower solubility of the undesired N1-isomer, which can co-precipitate.[3][4]

A highly effective and scalable method for separating the isomers involves selective salt formation and crystallization . The potassium salt of the desired N2-isomer has been found to be less soluble and can be selectively crystallized from the reaction mixture, leaving the more soluble potassium salt of the N1-isomer in the mother liquor.[1]

Detailed Protocol for Purification via Potassium Salt Formation:

• Reaction Work-up: After the Ullmann coupling reaction, instead of a standard aqueous work-up and extraction of the free acid, the reaction mixture is treated with a suitable potassium base (e.g., potassium carbonate) in a solvent that promotes selective precipitation (e.g., acetonitrile).[1]

• Crystallization: The potassium salt of the 4-(2H-1,2,3-triazol-2-yl)benzoic acid will precipitate from the solution. The crystallization process can be optimized by controlling the temperature and solvent volume.

• Isolation: The solid potassium salt is isolated by filtration.

• Salt Break: The purified potassium salt is then dissolved in water and acidified (e.g., with HCl) to precipitate the pure 4-(2H-1,2,3-triazol-2-yl)benzoic acid, which can be collected by filtration.

This method provides a practical and efficient way to obtain the desired N2-isomer in high purity on a large scale.

III. Alternative Highly Selective Synthesis Route

To circumvent the challenges of regioselectivity and isomer separation associated with direct coupling methods, a multi-step, highly N2-selective synthesis has been developed.[1][5][6] This route is particularly advantageous for ensuring high purity of the final product.

FAQ 3: I need to synthesize 4-(2H-1,2,3-triazol-2-yl)benzoic acid with very high isomeric purity. What is the recommended synthetic route?

A four-step synthesis starting from a 1-fluoro-2-nitrobenzene derivative and 4,5-dibromo-2H-1,2,3-triazole offers excellent N2-selectivity.[1][5][6] The key to this selectivity is the use of 4,5-dibromo-2H-1,2,3-triazole, where the bromo substituents are thought to sterically and electronically disfavor N1-arylation.[6]

Experimental Workflow for the Highly N2-Selective Synthesis:

Caption: Highly N2-selective multi-step synthesis workflow.

Troubleshooting the Multi-Step Synthesis:

• N-Arylation: This step is generally high-yielding. Ensure anhydrous conditions and use a suitable base like potassium carbonate in DMF at elevated temperatures.[5]

• Hydrogenation: The reduction of the nitro group and the debromination of the triazole ring occur in this step. Ensure the use of a suitable catalyst (e.g., Pd/C) and monitor the reaction for complete conversion.

• Sandmeyer Reaction: This reaction can sometimes have issues with the solubility of the diazonium salt. One report noted that the sulfate salts of the aniline precursor were not very soluble, which negatively impacted the yield of the subsequent iodination step.[6] Using HCl instead of H₂SO₄ and a co-solvent like acetonitrile can improve solubility and yield.[6]

• Grignard Carboxylation: This step involves a halogen-magnesium exchange followed by quenching with carbon dioxide. It is crucial to maintain anhydrous conditions and low temperatures during the Grignard reagent formation and carboxylation to avoid side reactions.

IV. Characterization and Analytical Data

Accurate characterization is essential to confirm the identity and purity of the final product, especially to differentiate between the N1 and N2 isomers.

FAQ 4: How can I confirm that I have synthesized the correct N2-isomer using NMR spectroscopy?

¹H and ¹³C NMR spectroscopy are powerful tools for distinguishing between the N1 and N2 isomers.

• ¹H NMR: In the ¹H NMR spectrum of the N2-isomer, the two protons on the triazole ring are chemically equivalent and typically appear as a sharp singlet. In contrast, the N1-isomer has two distinct protons on the triazole ring, which would appear as two separate signals. The aromatic protons of the benzoic acid moiety will also show a characteristic splitting pattern.

• ¹³C NMR: The ¹³C NMR spectrum will also show characteristic differences. The N2-isomer will have one signal for the two equivalent carbons of the triazole ring, while the N1-isomer will have two distinct signals for the triazole carbons.

Compound	¹H NMR (DMSO-d₆, δ ppm)	Reference
4-(5-Methyl-1H-1,2,3-triazol-1-yl)benzoic acid	2.41 (s, 3H, CH₃), 7.60 (s, 1H, triazole), 7.69 (d, 2H), 8.15 (d, 2H)	[7]

Note: This table provides data for a similar N1-substituted compound for comparative purposes. The key diagnostic feature is the single triazole proton signal.

For the target molecule, 4-(2H-1,2,3-triazol-2-yl)benzoic acid, expect a singlet for the two triazole protons and two doublets for the para-substituted benzene ring.

V. Solubility and Handling

Understanding the solubility of the final compound is crucial for purification, formulation, and biological assays.

FAQ 5: What are the general solubility properties of 4-(2H-1,2,3-triazol-2-yl)benzoic acid?

The introduction of the triazole group is expected to increase the polarity of the molecule. Therefore, 4-(2H-1,2,3-triazol-2-yl)benzoic acid is expected to be soluble in polar aprotic solvents like DMSO and DMF, and moderately soluble in alcohols like methanol and ethanol. Its solubility in water is likely to be low, but can be increased by forming a salt with a base.

Troubleshooting Workflow: Low Yield in Ullmann Coupling

Caption: Decision-making workflow for troubleshooting low yields.

References

• Stadler, A., et al. (2019). Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids. ACS Omega, 4(1), 2195-2200.
• Fehr, M., et al. (2018). Synthesis of di- and tri-(2H-1,2,3-triazol-2-yl)benzoic acids. FHNW University of Applied Sciences and Arts Northwestern Switzerland.
• Organic Synthesis. (n.d.).

• EP3619199B1 - Preparation of 2-([5][6][11]triazol-2-yl)-benzoic acid derivatives. (2020). Google Patents.

• Fleischer, T., & Schäfer, G. (2022). Large-Scale Synthesis of 4-Methyl-2-(2H-1,2,3-triazol-2-yl)benzoic Acid – A Key Fragment of Single Orexin Receptor Antagonist ACT-539313 – through Cu₂O-Catalyzed, Ligand-Free Ullmann–Goldberg Coupling. Helvetica Chimica Acta, 105(12), e202200143.

• WO2018081036A1 - PREPARATION OF 2-([5][6][11]TRIAZOL-2-YL)-BENZOIC ACID DERIVATIVES. (2018). Google Patents.

• ChemicalBook. (n.d.). 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid synthesis.
• El-Sayed, N. N. E., et al. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 9(34), 19575-19587.
• OperaChem. (2025, April 1). Ullmann coupling-An overview.
• Wikipedia. (n.d.).
• Thati, J., Nordström, F. L., & Rasmuson, Å. C. (2010). Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures.
• Stana, A., et al. (2023). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. Molecules, 28(10), 4192.
• Chem-Station. (2014, July 22). Ullmann Coupling.

• CN110612291A - Preparation of 2-([5][6][11]triazol-2-yl)-benzoic acid derivatives. (2019). Google Patents.

• PubChem. (n.d.). 4-(1H-1,2,3-triazol-1-yl)benzoic acid.
• The Royal Society of Chemistry. (2014).
• ResearchGate. (n.d.). Synthesis of the 2-aryl-1,2,3-triazoles 1.
• Ang, W. Z., Low, C. K. Y., & Yo, C. J. (n.d.). Ligand-free CuCl-catalyzed N-arylation of 1,2,4-triazole with aryl bromides. NIE Digital Repository.
• Wang, D., et al. (2009). Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. Molecules, 14(12), 5168-5178.
• Mamedov, V. A., et al. (2021). Synthesis of 1,2,3-triazole derivatives based on propargyl ester of a saturated single-basic carbonic acid and para-azidobenzoic. European Journal of Chemistry, 12(1), 13-17.
• SciSpace. (2022, September 8). Room Temperature N-Arylation of 1,2,4-Triazoles under Ligand-Free Condition.
• Gevorgyan, A., et al. (2012). Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. Beilstein Journal of Organic Chemistry, 8, 1879-1885.
• Japanese Pharmacopoeia. (n.d.). Benzoic Acid.
• BenchChem. (2025).
• BenchChem. (2025).
• ResearchGate. (n.d.). Cu-catalyzed N-arylation using 1,2,3-triazole-iodonium salt.
• ThermoML. (2007).
• Al-Sanea, M. M., et al. (2021). Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. Molecules, 26(23), 7381.
• ResearchGate. (2025, November 26). Solubility of Benzoic Acid in Mixed Solvents.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles.
• University of Limerick. (2010, November 11). Solubility of benzoic acid in pure solvents and binary mixtures.
• Tandfonline. (2024, January 30).
• Longdom Publishing. (n.d.). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds.
• MDPI. (2021, September 17).

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Technical Support Center: Synthesis &amp; Purification of 4-(2H-1,2,3-triazol-2-yl)benzoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers and process chemists working on the synthesis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid—a critical intermediate in the development of dual orexin receptor antagonists like Suvorexant.

The primary challenge in synthesizing this compound is the regioselectivity of the triazole moiety. Standard cross-coupling yields a problematic mixture of the desired 2H-isomer (N2) and the undesired 1H-isomer (N1). This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to help you eliminate impurities and isolate the pure N2-isomer.

Part 1: Mechanistic Insights into Triazole Regioselectivity

In solution, 1,2,3-triazole exists in a rapid tautomeric equilibrium between its 1H and 2H forms. When subjected to a copper-catalyzed Ullmann-type C-N coupling with 4-iodobenzoic acid, the metal center coordinates to the nitrogen atoms of the triazole. Due to a combination of steric hindrance and the electronic distribution of the copper-triazole intermediate, the reaction typically proceeds to give an approximate 4:1 ratio favoring the 2-arylated (N2) product over the 1-arylated (N1) byproduct .

Because the N1-isomer is a structural regioisomer rather than a simple byproduct, its physical properties (like polarity and molecular weight) are frustratingly similar to the target N2-isomer. Relying on column chromatography to separate these isomers at scale is economically and practically unviable. Therefore, avoiding this impurity requires either thermodynamic phase separation (exploiting the differential solubility of their salts) or bypassing the coupling entirely via advanced in situ electro-oxidative ring construction .

Part 2: Troubleshooting Guides & FAQs

Q1: My Ullmann coupling yields a 4:1 mixture of N2:N1 isomers. How can I shift the reaction to be 100% regioselective? A1: Traditional copper-catalyzed coupling of an intact 1,2,3-triazole will never be 100% regioselective due to the inherent tautomerization of the starting material. To achieve >99:1 regioselectivity, you must abandon the Ullmann approach and utilize an electro-oxidative N-N coupling strategy. By reacting readily accessible enamines with aryldiazonium salts in an undivided electrochemical cell, the N2-aryl triazole ring is constructed in situ via sequential C-N bond formation and electrochemical N-N coupling, completely avoiding the N1-isomer pathway .

Q2: I am stuck with the 4:1 isomer mixture from the copper coupling. How can I remove the N1-isomer without using silica gel chromatography? A2: You can exploit the thermodynamic stability of their respective sodium salts. The N2-isomer is highly symmetrical, allowing its sodium salt to form a tightly packed, stable crystal lattice. By treating the crude mixture with sodium tert-butoxide (NaOtBu) in a specific solvent matrix of DMF and ethyl acetate, the N2-sodium salt selectively precipitates out of solution. The less symmetrical N1-isomer salt has a higher solvation energy and remains completely dissolved in the organic matrix .

Q3: My downstream amide coupling (or acid chloride formation) is failing or degrading. What is causing this? A3: The most common culprit is residual copper catalyst from the initial Ullmann coupling. Copper ions can poison subsequent reaction steps or catalyze the degradation of the highly reactive acid chloride intermediate. You must actively sequester the copper using a bidentate amine ligand, such as N,N-dimethylethylenediamine, during the aqueous workup.

Part 3: Quantitative Data Comparison

The following table summarizes the expected outcomes and impurity profiles of the leading synthetic strategies.

Table 1: Comparison of Synthesis & Purification Strategies

Synthetic Strategy	Key Reagents	Crude Regioselectivity (N2:N1)	Isolated Yield	Primary Impurities to Monitor
Cu-Catalyzed Ullmann Coupling	4-Iodobenzoic acid, 1,2,3-triazole, CuI	~ 4:1	60% (Post-salt isolation)	N1-isomer, Cu(I/II) residues
Electro-oxidative N-N Coupling	Aryldiazonium salt, enamine	> 99:1	91%	Unreacted enamine
Direct C-H Ethoxycarbonylation	2-Aryl-1,2,3-triazole, Pd Catalyst	> 99:1	85%	Pd residues, unreacted triazole

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol: Chromatography-Free Isolation of the N2-Isomer via Sodium Salt Precipitation

This protocol is designed to purify the 4:1 crude mixture obtained from standard copper-catalyzed coupling.

Step 1: Copper Sequestration

• Dissolve the crude reaction mixture (containing both N1 and N2 isomers and Cu residues) in ethyl acetate.

• Add an aqueous solution of 0.5 M N,N-dimethylethylenediamine and 1 M HCl. Vigorously stir for 30 minutes.

• Self-Validation Checkpoint: Observe the aqueous layer. A blue or green tint indicates the presence of solvated copper chelates. Separate the layers and repeat the wash until the aqueous layer remains completely colorless. This visual cue guarantees the total removal of the transition metal impurity.

Step 2: Selective Salt Precipitation

• Dry the copper-free organic layer over Na₂SO₄ and concentrate it under reduced pressure.

• Redissolve the residue in a precisely measured 1:3 mixture of DMF and Ethyl Acetate.

• Slowly add 1.05 equivalents of Sodium tert-butoxide (NaOtBu) while stirring at room temperature.

• Self-Validation Checkpoint: Within 15 minutes, a white crystalline solid should begin to precipitate. If the precipitate appears oily or gummy, the EtOAc:DMF ratio is too low, causing partial solvation of the N2-salt. Add additional EtOAc dropwise until the suspension transforms into a free-flowing powder, validating the crystalline phase separation.

Step 3: Acidification and Isolation

• Filter the white precipitate (pure N2-sodium salt) and wash with cold ethyl acetate. The N1-isomer remains in the filtrate.

• Dissolve the isolated solid in distilled water.

• Slowly add 2 M HCl until the pH reaches 2.0. The free 4-(2H-1,2,3-triazol-2-yl)benzoic acid will crash out as a white powder.

• Filter, wash with water, and dry under vacuum at 50°C to afford the pure product.

Part 5: Workflow Visualization

The following diagram maps the logical flow of the two primary synthetic pathways and the critical purification checkpoints required to avoid impurities.

Fig 1: Reaction pathways and purification workflow for isolating the N2-triazole isomer.

Part 6: References

• Discovery and Chemical Development of Suvorexant—A Dual Orexin Antagonist for Sleep Disorder Organic Process Research & Development (ACS Publications) URL:[Link]

• Regioselective Synthesis of N2-Aryl 1,2,3-Triazoles via Electro-oxidative Coupling of Enamines and Aryldiazonium Salts Organic Letters (ACS Publications) URL:[Link]

• Synthesis of 2H-1,2,3-triazoles Organic Chemistry Portal URL:[Link]

Reference Data & Comparative Studies

Definitive Structural Confirmation of 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid: An Analytical Comparison Guide

The Isomerism Challenge in Triazole Synthesis

The synthesis of N-arylated 1,2,3-triazoles, particularly via cross-coupling or cycloaddition, frequently yields a mixture of regioisomers: the 1H- and 2H-substituted variants. In drug discovery and materials science, distinguishing between these isomers is critical. The position of the aryl substituent fundamentally alters the molecule's electronic distribution, dipole moment, and pharmacological profile[1].

This guide provides an objective comparison of analytical methodologies used to definitively confirm the structure of 4-(2H-1,2,3-triazol-2-yl)benzoic acid against its primary synthetic alternative, 4-(1H-1,2,3-triazol-1-yl)benzoic acid . By understanding the causality behind specific NMR phenomena, researchers can implement a self-validating analytical workflow that eliminates structural ambiguity[2].

Causality in Analytical Selection: 2H vs. 1H Isomers

The core strategy for differentiating these isomers relies on molecular symmetry and scalar coupling pathways.

When the benzoic acid moiety is attached at the N2 position of the triazole ring (the 2H-isomer), the molecule possesses an effective C2v​ symmetry axis bisecting the N2 atom and the C4-C5 bond[1]. This symmetry renders the triazole protons (H4 and H5) and carbons (C4 and C5) chemically and magnetically equivalent. Conversely, attachment at the N1 position (the 1H-isomer) breaks this symmetry, resulting in distinct chemical environments for the 4- and 5-positions[3].

Furthermore, the distance between the triazole protons and the aryl ring dictates the presence or absence of specific 2D NMR correlations. In the 1H-isomer, the H5 proton is separated from the aryl C1' carbon by three bonds ( 3JCH​ ), yielding a strong HMBC cross-peak. In the 2H-isomer, both protons are four bonds away ( 4JCH​ ), a distance that typically does not produce an observable HMBC signal under standard acquisition parameters[4].

Quantitative Analytical Comparison

The following table summarizes the expected spectroscopic data, objectively comparing the target 2H-product with the 1H-alternative.

Analytical Parameter	4-(2H-1,2,3-triazol-2-yl)benzoic acid (Target)	4-(1H-1,2,3-triazol-1-yl)benzoic acid (Alternative)
Effective Symmetry	C2v​ (Triazole ring)	Cs​ (Triazole ring)
1 H NMR (Triazole)	Singlet (~8.00 ppm, 2H)[5]	Two Doublets (~8.70 ppm & ~7.95 ppm, 1H each)[3]
13 C NMR (Triazole)	1 Signal (~136 ppm, equivalent C4/C5)	2 Signals (~134 ppm for C4, ~122 ppm for C5)
15 N NMR	2 distinct signals (N1/N3 equivalent, N2)[6]	3 distinct signals (N1, N2, N3 all unique)[4]
1 H- 13 C HMBC	H4/H5 correlates to C4/C5 only (No aryl link)	H5 strongly correlates to Aryl C1' ( 3J )[4]

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol utilizes a self-validating loop. If the 1D symmetry check and the 2D connectivity mapping agree, the structure is mathematically proven.

Step-by-Step NMR Methodology

• Sample Preparation: Dissolve 10–15 mg of the highly purified compound in 0.6 mL of DMSO- d6​ . Causality: DMSO- d6​ disrupts intermolecular hydrogen bonding of the benzoic acid, preventing peak broadening that could obscure the fine J -coupling of the triazole protons[6].

• 1D 1 H NMR Acquisition (Symmetry Check): Acquire a standard 1 H spectrum (400 or 500 MHz).

  • Validation: If a 2H singlet is observed in the aromatic region (~8.0 ppm), the C2v​ symmetry of the 2H-isomer is provisionally confirmed. If two 1H doublets ( J≈1 Hz) are observed, the 1H-isomer is present.

• 1D 13 C and HSQC Mapping: Acquire a 13 C spectrum and a 1 H- 13 C HSQC.

  • Validation: The HSQC will link the ~8.0 ppm proton singlet to a single carbon resonance (~136 ppm) in the 2H-isomer, confirming carbon equivalence.

• 1 H- 13 C HMBC Acquisition (Connectivity Mapping): Set the long-range coupling delay to 65 ms (optimized for J=8 Hz).

  • Validation: Look for a cross-peak between the triazole proton(s) and the quaternary C1' of the benzoic acid. The absence of this peak validates the 2H-isomer ( 4J distance), while its presence confirms the 1H-isomer ( 3J distance)[4].

• Orthogonal Validation via 1 H- 15 N HMBC (Optional but Definitive): Acquire a 1 H- 15 N HMBC at natural abundance. The 2H-isomer will show correlation to only two distinct nitrogen chemical shifts, whereas the 1H-isomer will correlate to three[6].

Analytical Workflows and Logic Pathways

Caption: Logic tree for differentiating 1H and 2H triazole isomers using 1D and 2D NMR spectroscopy.

Caption: Comprehensive analytical workflow for the absolute structural validation of triazole isomers.

Sources

• 1. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Regioselective Synthesis of 2,4-Disubstituted 2H‑1,2,3-Triazoles by Coupling of N‑Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4‑Substituted 1H‑1,2,3-Triazoles – Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Independent Verification of 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid Properties: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise characterization of a molecule's physicochemical properties is a foundational pillar of any successful research endeavor. This guide provides an in-depth, comparative analysis of 4-(2H-1,2,3-triazol-2-yl)benzoic acid, a molecule of interest within the broader class of triazole-containing compounds known for their significant pharmacological potential.[1] Given the limited publicly available experimental data for this specific 2H-isomer, we will approach its characterization through a robust comparative framework, juxtaposing it with its more extensively documented structural isomers and analogs. This guide will not only present available data but also equip researchers with the detailed experimental protocols necessary for independent verification.

The 1,2,3-triazole moiety is a well-recognized pharmacophore in medicinal chemistry, valued for its metabolic stability and its capacity to engage in hydrogen bonding, which can enhance solubility and target engagement.[1] The specific linkage of the triazole ring to the benzoic acid scaffold—in this case, at the N2 position of the triazole—can profoundly influence the molecule's spatial arrangement, electronic properties, and, consequently, its interaction with biological targets.

This guide will systematically compare 4-(2H-1,2,3-triazol-2-yl)benzoic acid with its 1H-isomer, 4-(1H-1,2,3-triazol-1-yl)benzoic acid, and a methylated analog, 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid. This comparative approach allows for a more nuanced understanding of the subject molecule's likely properties and provides a strong rationale for the experimental verification workflows detailed herein.

Comparative Physicochemical Properties

The following table summarizes the available and computed physicochemical data for 4-(2H-1,2,3-triazol-2-yl)benzoic acid and its selected comparators. The absence of specific experimental data for the target compound underscores the importance of the verification protocols outlined in the subsequent sections.

Property	4-(2H-1,2,3-triazol-2-yl)Benzoic Acid (Target)	4-(1H-1,2,3-triazol-1-yl)benzoic acid (1H-Isomer)	5-Methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid (Methylated Analog)	4-(4H-1,2,4-triazol-4-yl)benzoic acid (1,2,4-Isomer)
Molecular Formula	C₉H₇N₃O₂	C₉H₇N₃O₂[2]	C₁₀H₉N₃O₂[1][3][4]	C₉H₇N₃O₂[5]
Molecular Weight	189.17 g/mol	189.17 g/mol [2]	203.20 g/mol [3][4]	189.17 g/mol [5]
Melting Point (°C)	Data not available	Data not available	173 - 177[3]	>300[5]
Predicted pKa	~4-5	~4-5	~4-5	~4-5
Solubility	Predicted to have moderate solubility in polar organic solvents.	Data not available	Moderate solubility in polar solvents.[1]	Data not available
CAS Number	Data not available	216959-87-4[2]	956317-36-5[1][3][4]	157069-48-2[5]

Causality Behind Expected Properties: The substitution pattern on the triazole ring is known to affect the overall stability and electronic distribution of the molecule. The 2H-1,2,3-triazole tautomer is generally estimated to be more stable in the gas phase compared to the 1H tautomer.[6] This inherent stability may influence its crystalline packing and, consequently, its melting point and solubility. The benzoic acid moiety confers acidic properties, with a pKa expected to be in a similar range to benzoic acid itself (pKa ≈ 4.2), slightly modulated by the electron-withdrawing or -donating nature of the triazole substituent.[7] The presence of a methyl group in the methylated analog likely increases its lipophilicity, which may affect its solubility profile.

Experimental Verification Protocols

To ensure the trustworthiness of any research, independent verification of a compound's properties is paramount. The following are detailed, step-by-step methodologies for determining the key physicochemical properties of 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range typically suggests a high degree of purity, while a broad melting range often indicates the presence of impurities.

Protocol: Capillary Melting Point Determination

This method is a standard and widely accepted technique for accurate melting point measurement.

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the sample of 4-(2H-1,2,3-triazol-2-yl)benzoic acid is thoroughly dried to remove any residual solvent.

  • Finely powder a small amount of the sample using a mortar and pestle.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Apparatus Setup:

  • Use a calibrated digital melting point apparatus.

  • Insert the capillary tube containing the sample into the heating block of the apparatus.

• Determination:

  • Set a rapid heating rate (e.g., 10-20 °C/min) to quickly determine an approximate melting range.

  • Allow the apparatus to cool.

  • Prepare a new sample and heat rapidly to about 15-20 °C below the approximate melting point.

  • Reduce the heating rate to 1-2 °C/min to allow for thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample has melted (T₂). The melting range is T₁ - T₂.

  • Repeat the measurement at least twice to ensure reproducibility.

Diagram of Melting Point Determination Workflow

Sources

• 1. CAS 956317-36-5: 5-Methyl-2-(2H-1,2,3-triazol-2-yl)benzoic… [cymitquimica.com]
• 2. 4-(1H-1,2,3-triazol-1-yl)benzoic acid | C9H7N3O2 | CID 22628045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid | C10H9N3O2 | CID 53260165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. global.oup.com [global.oup.com]

Safety & Regulatory Compliance

Standard Operating Procedure &amp; Disposal Protocol: 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid

Executive Summary & Chemical Identity

4-(2H-1,2,3-triazol-2-yl)Benzoic acid is a highly specialized heterocyclic carboxylic acid. In modern drug development, it serves as a critical structural intermediate in the synthesis of diazepane-substituted compounds, which are potent orexin receptor antagonists used to treat neurological and psychiatric disorders such as insomnia[1],[2].

Because this molecule combines a nitrogen-rich 1,2,3-triazole ring with an acidic benzoic acid moiety, it presents unique reactivity profiles. Proper disposal and handling are not merely regulatory formalities; they are critical operational imperatives to prevent exothermic reactions, the formation of shock-sensitive complexes, and environmental contamination.

Hazard Assessment & Mechanistic Causality

To manage this chemical safely, laboratory personnel must understand the mechanistic causality behind its hazards:

• The 2H-1,2,3-Triazole Ring (Nitrogen-Rich Heterocycle): Triazoles possess a high nitrogen mass fraction. While the 1,2,3-isomer is stabilized by aromaticity, exposing nitrogen-rich compounds to extreme thermal stress or strong oxidizing agents can cause rapid, exothermic decomposition. This decomposition releases toxic nitrogen oxides (NOx). Crucially, triazoles can react with heavy metals (e.g., copper, silver, lead) to form metal-triazolate salts, which are highly shock-sensitive and explosive.

• The Benzoic Acid Moiety: The carboxylic acid group (-COOH) acts as a Brønsted acid. It will react exothermically with strong bases to form water-soluble benzoate salts. Substituted benzoic acids are known to disrupt local pH in aquatic ecosystems and exhibit significant aquatic toxicity, strictly prohibiting any form of drain disposal[3].

RCRA Classification & Waste Segregation Logic

Under the EPA's Resource Conservation and Recovery Act (RCRA), solid waste is classified as hazardous if it is specifically listed or if it exhibits characteristic properties[4].

4-(2H-1,2,3-triazol-2-yl)Benzoic acid is not a specifically P-listed (acute) or U-listed (toxic) commercial chemical product[5]. However, it must be managed as a Characteristic Hazardous Waste based on the operational matrix:

• Ignitability (D001): Triggered if the compound is dissolved in flammable organic solvents (e.g., Methanol, Acetonitrile) with a flash point below 60°C[4].

• Corrosivity (D002): Triggered if the compound is prepared in aqueous solutions resulting in a pH ≤ 2[4].

Self-Validating Segregation Logic: Before disposing of any mixture containing this compound, test the pH of aqueous streams and verify the solvent composition. Never mix this waste stream with heavy metal waste (to prevent metal-triazolate formation) or strong oxidizers (to prevent deflagration).

Step-by-Step Operational Handling & Spill Response

The following methodology outlines the self-validating system for emergency spill response.

Methodology 1: Solid Spill Containment & Neutralization

• Isolate & Assess: Immediately restrict access to the spill area. Determine if the spill is dry powder or solvent-based.

• Don PPE: Equip nitrile gloves, chemical splash goggles, and an N95/P100 particulate respirator. Causality: Active pharmaceutical intermediates pose severe inhalation risks; respiratory protection prevents mucosal absorption.

• Dust Suppression: Lightly mist the spilled solid with water or a compatible, non-reactive solvent (e.g., isopropanol). Causality: Dry sweeping generates airborne dust, increasing inhalation risk and creating a potential deflagration hazard if an ignition source is present.

• Collection: Use non-sparking, plastic tools to scoop the moistened solid into a wide-mouth high-density polyethylene (HDPE) container.

• Decontamination: Wash the affected surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual acid, followed by a thorough water rinse. Test the final rinse water with pH paper to validate complete neutralization (Target pH: 7.0).

Figure 2: Emergency spill response protocol and operational logic for laboratory settings.

Step-by-Step Disposal Procedures

Because the management of multihazardous waste is complex, prudent green chemistry principles emphasize proper segregation at the source[6].

Methodology 2: Routine Laboratory Waste Disposal

• Segregation: Separate waste into three distinct streams: "Solid Organic Waste," "Halogenated Liquid Waste," and "Non-Halogenated Liquid Waste."

• Containerization: Use chemically compatible containers, specifically HDPE or PTFE-lined glass. Do not use metal containers. Causality: Heavy metals can react with the nitrogen-rich triazole ring over time to form shock-sensitive complexes.

• Labeling: Affix a GHS-compliant label stating: "Hazardous Waste: Contains 4-(2H-1,2,3-triazol-2-yl)Benzoic Acid" and explicitly list the solvent composition to prevent downstream mixing errors.

• Storage: Store the sealed container in a secondary containment tray within a designated Satellite Accumulation Area (SAA). Ensure it is physically separated from strong oxidizers and bases.

• Final Destruction: Transfer the waste to the Environmental Health and Safety (EHS) department for high-temperature incineration (minimum 1000°C) at an EPA-approved facility. Causality: High-temperature incineration ensures the complete thermal breakdown of the triazole ring into N₂, CO₂, and H₂O, preventing the release of toxic NOx byproducts.

Figure 1: Waste segregation and disposal workflow for 4-(2H-1,2,3-triazol-2-yl)benzoic acid.

Quantitative Data: Physicochemical & Waste Parameters

Parameter	Value / Guideline	Operational Implication
Chemical Class	Nitrogen-rich Heterocyclic Acid	Avoid strong oxidizers and heavy metals to prevent explosive salt formation.
RCRA Status	Unlisted (Evaluate for D-codes)	Must be managed as characteristic waste based on the solvent matrix[4].
Primary Hazard	Skin/Eye Irritant, Aquatic Toxicity	Mandates strict PPE usage and zero drain-disposal policies[3].
Incompatible Materials	Strong bases, Oxidizers, Heavy Metals	Segregate waste streams strictly; utilize HDPE or PTFE-lined containers.
Recommended Destruction	High-Temperature Incineration (>1000°C)	Ensures complete breakdown of the triazole ring without generating toxic NOx.

References

• U.S. Environmental Protection Agency (EPA). (2026). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2026). Hazardous Waste Listings. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Center for Biotechnology Information (NCBI). Retrieved from [Link]

• Google Patents. (2012). Substituted diazepan compounds as orexin receptor antagonists (KR101217057B1).

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• 2. KR101217057B1 - Substituted diazepan compounds as orexin receptor antagonists - Google Patents [patents.google.com]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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